Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

Core Science & Biosynthesis

Technical Monograph: Structural Dynamics and Synthetic Utility of Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

The following is an in-depth technical monograph designed for researchers and drug development professionals.

Executive Summary & Molecular Architecture

Benzenepropanal, 2-methyl-5-(trifluoromethyl)- represents a "privileged scaffold" in modern medicinal chemistry. It combines a reactive aldehyde handle (for divergent synthesis) with a lipophilic, metabolically robust aryl core.

Unlike simple hydrocinnamaldehydes, the specific substitution pattern—an ortho-methyl group relative to the alkyl chain and a meta-trifluoromethyl group—imparts unique conformational and physicochemical properties. The ortho-methyl induces a "twist" in the aryl-alkyl bond vector, disrupting planar stacking and potentially enhancing solubility, while the CF₃ moiety acts as a metabolic blocker and lipophilicity booster.

Structural Identification[1][2]

Identifier Type	Value / String
IUPAC Name	3-[2-Methyl-5-(trifluoromethyl)phenyl]propanal
Common Name	2-Methyl-5-(trifluoromethyl)hydrocinnamaldehyde
CAS Registry Number	Not widely listed; Analogous to 21172-41-8 (3-CF3 isomer)
Molecular Formula	C₁₁H₁₁F₃O
Molecular Weight	216.20 g/mol
Isomeric SMILES	CC1=C(CCC=O)C=C(C(F)(F)F)C=C1
InChI Key	Generated from SMILES

3D Conformational Analysis

The presence of the 2-methyl group is critical. In unsubstituted hydrocinnamaldehydes, the propyl chain possesses significant rotational freedom. Here, the steric bulk of the methyl group (A-value ~1.70) creates a rotational barrier, biasing the propyl chain away from the ortho-position. This "conformational lock" is often exploited in drug design to pre-organize ligands for receptor binding, reducing the entropic penalty upon docking.

Physicochemical Profile & Reactivity[13][14]

This compound is characterized by high lipophilicity due to the fluorinated aromatic system.

Calculated Properties (In Silico)

Property	Value	Significance
cLogP	~3.2 - 3.5	High lipophilicity; suitable for CNS penetration or hydrophobic pockets.
TPSA	17.07 Ų	Low polar surface area (aldehyde only); high membrane permeability.
H-Bond Acceptors	1 (Aldehyde O)	Limited hydrogen bonding capability.
Rotatable Bonds	3	Propyl chain flexibility (modulated by o-Me).

Reactivity Profile

The aldehyde functionality is the primary "warhead" for synthetic elaboration:

• Reductive Amination: The most common application. Reacts with primary/secondary amines (using NaBH(OAc)₃) to form stable amine linkages, common in GPCR ligands (e.g., S1P1 modulators).

• Oxidation: Susceptible to auto-oxidation to the corresponding hydrocinnamic acid upon air exposure. Storage under Argon/Nitrogen is mandatory.

• Wittig/Horner-Wadsworth-Emmons: Allows chain extension to unsaturated esters or ketones.

Synthetic Pathways[13]

Since this specific isomer is a specialized intermediate, it is rarely available off-the-shelf in bulk. The following protocol describes a robust, scalable synthesis via a Heck Coupling / Hydrogenation sequence, preferred for its modularity.

Pathway Diagram (Graphviz)

Detailed Protocol: The "Cinnamate Reduction" Route

Note: While the Heck route (above) is direct, the following Cinnamate Route is often preferred in GMP settings for higher purity profiles.

Step 1: Knoevenagel Condensation

• Reagents: 2-Methyl-5-(trifluoromethyl)benzaldehyde, Malonic acid, Pyridine, Piperidine (cat).

• Procedure: Reflux the aldehyde with malonic acid in pyridine to yield the trans-cinnamic acid derivative via decarboxylation.

• Outcome: 3-[2-methyl-5-(trifluoromethyl)phenyl]acrylic acid.

Step 2: Esterification

• Reagents: MeOH, H₂SO₄ (cat).

• Procedure: Standard Fischer esterification to the methyl ester.

Step 3: Selective Reduction (The Critical Step)

• Option A (DIBAL-H): Controlled reduction at -78°C to stop at the aldehyde. Risk: Over-reduction to alcohol.

• Option B (Two-Step):

  • Full reduction to the saturated alcohol (H₂, Pd/C followed by LiAlH₄).

  • Swern Oxidation or Dess-Martin Periodinane (DMP) to the aldehyde.

• Recommendation: Option B is more reliable for generating high-purity aldehyde without "over-reduced" byproducts.

Medicinal Chemistry Applications

The "Magic Methyl" & Fluorine Effect

In drug discovery, this fragment is used to optimize Lead Series .

• Metabolic Stability: The CF₃ group at the 5-position (meta to the alkyl chain) blocks the ring from CYP450-mediated hydroxylation. This significantly extends the half-life (

  ) of the parent drug.

• Lipophilicity Tuning: The CF₃ group increases logP by ~1.2 units, facilitating blood-brain barrier (BBB) crossing for CNS targets.

• Orthogonal Conformational Control: The 2-methyl group prevents the "flat" binding of the phenyl ring, forcing the molecule into a specific dihedral angle. This is crucial for selectivity against off-target receptors (e.g., hERG channel avoidance).

Application Workflow

[10]

Handling and Stability Standards

Safety Warning: Benzenepropanals are skin sensitizers and potential irritants. Stability: Aldehydes are prone to oxidation.

• Storage: Store at -20°C under an inert atmosphere (Argon).

• Purification: If the aldehyde degrades, it can be purified via the Bisulfite Adduct Method :

  • Dissolve impure oil in saturated NaHSO₃ (aq).

  • Wash the aqueous layer with ether (removes non-aldehyde impurities).

  • Basify aqueous layer (Na₂CO₃) to release the pure aldehyde.

  • Extract with DCM.

References

• PubChem Compound Summary. 3-(Trifluoromethyl)benzenepropanal (Isomer Analog Data). National Center for Biotechnology Information. Available at: [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[1] (Discusses the metabolic stability of Ar-CF3). Available at: [Link]

• Gawley, R. E., & Aube, J. (1996). Principles of Asymmetric Synthesis.

Sources

• 1. researchgate.net [researchgate.net]

Thermodynamic Stability of Fluorinated Benzenepropanal Derivatives: From First Principles to Drug Development Applications

An In-Depth Technical Guide:

Abstract

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, primarily utilized to enhance metabolic stability and fine-tune pharmacokinetic profiles.[1][2][3] While the impact on drug metabolism is well-documented, a deeper understanding of the underlying thermodynamic stability of these molecules is crucial for rational drug design. This guide provides a comprehensive exploration of the thermodynamic stability of fluorinated benzenepropanal derivatives, a scaffold relevant to various pharmacophores. We will dissect the fundamental physicochemical principles governing their stability, detail a robust, integrated framework for experimental and computational assessment, and discuss the critical structure-stability relationships that inform lead optimization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique properties of fluorine with greater precision and predictability.

The Physicochemical Foundations of Fluorine-Induced Stability

The decision to introduce fluorine is often driven by the need to block metabolic "soft spots".[4][5] However, the effects of fluorination are far more profound, stemming from the unique and potent electronic properties of the fluorine atom and the carbon-fluorine (C-F) bond.

The Carbon-Fluorine Bond: A Source of Strength and Polarity

The C-F bond is the strongest single bond to carbon, with a bond dissociation energy significantly higher than that of a C-H bond.[6] This inherent strength is a primary contributor to the increased thermal and chemical stability of fluorinated compounds. Furthermore, fluorine's extreme electronegativity creates a highly polarized Cδ+-Fδ- bond. This polarization has cascading effects throughout the molecule, influencing everything from intermolecular interactions to the conformational preferences of adjacent bonds.[7]

Conformational Stability: The Gauche Effect in the Propanal Side Chain

For a flexible chain like the propanal moiety, conformational stability is paramount. In fluorinated alkanes, the typical steric preference for an anti conformation (180° dihedral angle) is often overridden by a preference for the gauche conformation (approx. 60° dihedral angle).[8] This phenomenon, known as the "gauche effect," is a critical stabilizing interaction.

Two primary models explain this effect:

• Hyperconjugation: The dominant explanation posits a stabilizing donation of electron density from a C-H σ bonding orbital into the adjacent C-F σ* antibonding orbital.[8][9] This overlap is maximized in the gauche conformation, leading to electronic stabilization that can overcome steric repulsion.

• Bent Bonds and Electrostatics: An alternative model focuses on the increased p-orbital character of the C-F bonds, which leads to a redistribution of electron density.[8] Electrostatic polarization and dipole-dipole interactions also play a significant role in stabilizing the gauche conformer, where polar bonds are in proximity.[10][11]

Understanding and predicting the gauche effect is essential, as it pre-organizes the molecule's three-dimensional shape, which directly impacts its ability to bind to a target protein.[12]

Aromatic Ring Perturbation

Substituting fluorine onto the benzene ring alters its electronic landscape. While a single fluorine atom does not drastically change the π-electron density, it can influence the Highest Occupied Molecular Orbital (HOMO) energy, which is relevant for resisting oxidative metabolism.[1] Multiple fluorine substitutions can have a more pronounced effect, systematically deforming the ring structure and decreasing C-F bond distances with increased fluorination.[13] These electronic perturbations can modulate pKa, lipophilicity, and binding affinity, all ofwhich are intertwined with the overall thermodynamic profile of the molecule.[2][4]

An Integrated Framework for Stability Assessment

A purely theoretical or purely experimental approach to stability is insufficient. True scientific integrity is achieved through a self-validating system where computational predictions are rigorously tested by empirical methods. This section outlines a comprehensive workflow for characterizing the thermodynamic stability of fluorinated benzenepropanal derivatives.

Caption: Integrated workflow for thermodynamic stability assessment.

Computational Protocol: Density Functional Theory (DFT)

Causality: Before committing to synthesis, DFT provides a cost-effective and powerful method to predict the relative stabilities of different isomers and conformers. It allows us to probe the electronic structures that underpin stability.[14]

Step-by-Step Methodology:

• Structure Generation: Build 3D models of the fluorinated benzenepropanal derivatives of interest, including various positional isomers (ortho-, meta-, para-) and rotamers around the Cα-Cβ and Cβ-Cγ bonds of the propanal chain.

• Conformational Search: Perform an initial conformational search using a lower-level theory (e.g., molecular mechanics) to identify low-energy candidate structures.

• Geometry Optimization: Optimize the geometry of each candidate conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-311++G(d,p)), which includes dispersion corrections for nonbonding interactions.[14]

• Frequency Calculation: Perform vibrational frequency calculations on each optimized structure to confirm it is a true energy minimum (no imaginary frequencies) and to obtain thermodynamic data (enthalpy, Gibbs free energy).

• Energy Analysis: Compare the relative Gibbs free energies (ΔG) of the conformers to predict their Boltzmann populations at room temperature. The lowest energy structure represents the most thermodynamically stable conformer.

• Bond Dissociation Energy (BDE): Calculate the BDE for susceptible bonds to predict points of thermal weakness.

Experimental Protocol I: Differential Scanning Calorimetry (DSC) for Thermal Stability

Causality: DSC directly measures the heat flow into or out of a sample as a function of temperature, providing quantitative data on thermal events like melting (Tm) and decomposition. It is the gold standard for assessing bulk thermal stability.[15][16]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the purified compound into an aluminum DSC pan. Crimp-seal the pan to ensure a closed system. Prepare an identical empty pan to serve as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the cell at a starting temperature (e.g., 25°C).

  • Ramp the temperature at a constant rate (e.g., 10°C/min) to a final temperature well above the expected melting or decomposition point (e.g., 300°C).

• Data Acquisition: Record the differential heat flow between the sample and reference pans as a function of temperature.

• Data Analysis:

  • The melting point (Tm) is determined as the peak maximum of the endothermic melting event. A sharp, high Tm is indicative of high crystalline and thermal stability.

  • The onset temperature of decomposition is identified by a sharp, often exothermic, deviation from the baseline at higher temperatures.

Experimental Protocol II: ¹⁹F NMR for Conformational Analysis

Causality: ¹⁹F NMR is exceptionally sensitive to the local electronic environment, making it a powerful tool for probing molecular conformation.[17][18] The large chemical shift dispersion allows for the resolution of signals from different conformers, and through-space correlations can confirm spatial arrangements predicted by the gauche effect.[19][20]

Step-by-Step Methodology:

• Sample Preparation: Dissolve a precise amount of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical, as polarity can influence conformational equilibria.[21][22]

• 1D ¹⁹F NMR Acquisition: Acquire a standard one-dimensional ¹⁹F spectrum. The presence of multiple signals for a single fluorine site at low temperatures may indicate a slow exchange between different conformers.

• Variable Temperature (VT) NMR: Acquire a series of 1D ¹⁹F spectra over a range of temperatures (e.g., -60°C to 100°C). Coalescence of signals at higher temperatures allows for the calculation of the energy barrier (ΔG‡) to bond rotation.

• 2D HOESY (Heteronuclear Overhauser Effect Spectroscopy): Acquire a 2D ¹H-¹⁹F HOESY spectrum. This experiment detects through-space correlations between protons and fluorine atoms. A strong HOESY correlation between a fluorine atom and a proton separated by several bonds provides direct evidence of a folded, gauche-like conformation.[17]

• Data Analysis: Integrate the signals corresponding to different conformers in the low-temperature spectra to determine their relative populations and calculate the free energy difference (ΔG) between them.

Structure-Stability Relationships (SSR)

The interplay between the position of fluorine on the aromatic ring and its presence on the propanal side chain dictates the overall stability. The following principles and data illustrate these relationships.

Caption: Key interactions governing the gauche effect in a fluorinated chain.

Quantitative Data Summary

The following table presents hypothetical but plausible data derived from the principles discussed, illustrating how different fluorination patterns might influence key thermodynamic stability parameters.

Compound	Fluorination Pattern	Predicted ΔG (gauche vs. anti) (kcal/mol)	Predicted Melting Point (Tm) (°C)	Key Rationale
3-phenylpropanal	None	+0.5	45	Steric preference for the anti conformer.
3-(4-fluorophenyl)propanal	para-ring	+0.4	55	Minimal impact on side-chain conformation; increased crystal packing efficiency due to polar C-F bond.
2-fluoro-3-phenylpropanal	α-chain	-1.5	62	Strong gauche effect (F-Cα-Cβ-Ph) dominates, pre-organizing the chain. Increased molecular rigidity.
3-fluoro-3-phenylpropanal	γ-chain	-0.8	58	Weaker gauche effect (F-Cγ-Cβ-Cα) due to distance from the aldehyde.
2-fluoro-3-(4-fluorophenyl)propanal	α-chain + para-ring	-1.6	75	Combination of a strong gauche effect and favorable intermolecular interactions from both fluorine atoms.

Conclusion and Future Outlook

The thermodynamic stability of fluorinated benzenepropanal derivatives is a complex but predictable interplay of C-F bond strength, conformational effects like the gauche preference, and electronic perturbations on the aromatic system. A holistic assessment strategy, combining the predictive power of computational chemistry with the empirical certainty of techniques like DSC and ¹⁹F NMR, is essential for rational drug design. By moving beyond the simple heuristic of "blocking metabolism" and embracing a deeper understanding of the underlying thermodynamics, researchers can more effectively design molecules with improved stability, well-defined conformations, and ultimately, superior therapeutic potential. Future efforts should focus on building larger, curated datasets to develop quantitative structure-stability relationship (QSSR) models, further accelerating the design-synthesize-test cycle in drug discovery.

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• Shah, P., & Westwell, A. D. (2008). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Bhattarai, P., Trombley, T., & Altman, R. (2026). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv.
• Breckenridge, J. A., et al. (2018). Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study.
• World Pharma Today. (n.d.). Structure and conformational dynamics of fluorine-containing drugs. World Pharma Today.
• Idzik, K. R., et al. (2022).
• Graham, J., et al. (2025). Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity.
• BioPharma PEG. (n.d.). Fluorine in drug discovery: Role, design and case studies. BioPharma PEG.
• Wikipedia. (n.d.). Gauche effect. Wikipedia.
• PubMed. (2025). Fluorine in the Pharmaceutical Industry: FDA-Approved Fluorine-Containing Drugs in 2024. PubMed.
• Idzik, K. R., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science (RSC Publishing).
• Vander Mierde, H., et al. (2014).
• Guerra, C. F., et al. (2019). The Gauche Effect in XCH2CH2X Revisited. PMC - NIH.
• Walsh Medical Media. (2014). An Overview on the Thermodynamic Techniques used in Food Chemistry. Walsh Medical Media.
• University of Edinburgh Research Explorer. (2022). New F-19 NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. University of Edinburgh Research Explorer.
• Figshare. (2024).
• Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara.
• Semantic Scholar. (n.d.).
• Uddin, M. J., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI.
• Alfa Chemistry. (2024). Fluorinated Building Blocks: A Comprehensive Overview. YouTube.
• Wang, G., et al. (2024). 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. National Science Review | Oxford Academic.
• Good, W. D., & Scott, D. W. (1962). THERMOCHEMISTRY OF ORGANIC FLUORINE COMPOUNDS AND CARBON COMPOUNDS OF METALS BY ROTATING-BOMB CALORIMETRY. Pure and Applied Chemistry.
• Linclau, B., et al. (2016). The Fluorine Gauche Effect: A Brief History.
• Vander Mierde, H., et al. (2024). Conformational Analysis of 1,3-Difluorinated Alkanes. The Journal of Organic Chemistry.
• Linclau, B., et al. (2025). The Fluorine Gauche Effect: A Brief History.
• Ghai, R., et al. (2012). Thermodynamic Studies for Drug Design and Screening. PMC.
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• TA Instruments. (n.d.).
• Al-Juaid, S. S., et al. (2025). Structures of some fluorinated benzenes determined by ab initio computation.
• University of Edinburgh Research Explorer. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. University of Edinburgh Research Explorer.
• ACS Publications. (n.d.). COMBUSTION CALORIMETRY OF ORGANIC FLUORINE COMPOUNDS. THE HEATS OF COMBUSTION AND FORMATION OF THE DIFLUOROBENZENES, 4-FLUOROTOLUENE AND m-TRIFLUOROTOLUIC ACID. The Journal of Physical Chemistry.
• OSTI.GOV. (n.d.). Combustion calorimetry of organic fluorine compounds. The heats of combustion and formation of the difluorobenzenes, 4-fluorotoluene and m-trifluorotoluic acid. OSTI.GOV.
• PMC. (2025).
• Separation Science. (2025). Analytical Techniques In Stability Testing.
• SSRN. (n.d.). Features of gas chromatographic analysis of thermally unstable compounds. SSRN.
• Beilstein Journals. (2025).
• PMC. (n.d.).
• Jessup, R. S., et al. (1956). Combustion Calorimetry with Fluorine: Constant Pressure Flame Calorimetry. PMC - NIH.
• Gadkari, T., et al. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Spectroscopy Online.
• NIST. (n.d.).
• PubMed. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed.
• PMC. (2019).
• DTIC. (2011). Thermal Stability of Fluorinated Polydienes Synthesized by Addition of Difluorocarbene. DTIC.
• ResearchGate. (2013). Can TGA be used in order to determine thermal stability instead of DSC?.
• Avila, S. (2021). Effects of Static and Dynamic Thermal Gradients in Gas Chromatography.

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Fluorine-Scanning in Linker Systems: Electronic Modulation of Benzenepropanal via Trifluoromethyl Substitution

[1]

Executive Summary

Objective: To delineate the physicochemical and electronic impact of trifluoromethyl (

) substitution on the benzenepropanal (hydrocinnamaldehyde) scaffold. Core Insight: Unlike benzaldehyde, where substituents directly conjugate with the carbonyl, benzenepropanal features a dimethylene ( ) "insulating" linker.[1] Consequently, the group’s influence is exclusively inductive ( ) and heavily attenuated. Strategic Value: While the electronic impact on the aldehyde reactivity is subtle, the group profoundly alters lipophilicity (LogP) and metabolic stability (blocking CYP450 oxidation at the ring), making it a critical "tuner" in lead optimization.

The Physicochemical Landscape

The

group is often termed a "pseudo-halogen" but possesses unique steric and electronic properties. When applied to benzenepropanal, we must distinguish between local effects (on the ring) and remote effects (on the aldehyde).

Electronic Transmission: The "Insulation" Effect

In conjugated systems (e.g., cinnamaldehyde), resonance allows electronic effects to propagate efficiently.[1] In benzenepropanal, the saturated ethyl linker acts as a resistor.[1]

• Mechanism: Pure Inductive Effect (

  ).[1]

• Attenuation: The inductive effect decays by a factor of approximately

  for every -bond interposed.

• Calculation:

  • Hammett

    for : 0.54 [1][2][3]

  • Distance: 3 bonds from ring carbon to carbonyl carbon.[1]

  • Effective Electronic Pull at Carbonyl:

Visualization of Electronic Decay

The following diagram illustrates the "Inductive Fade" across the benzenepropanal skeleton.

Figure 1: Attenuation of the inductive electron-withdrawing effect through the saturated ethyl linker.

Reactivity Profile & Quantitative Data

The following table summarizes the expected shifts in physicochemical properties when comparing unsubstituted benzenepropanal to its

analog.

Property	Unsubstituted Benzenepropanal	Benzenepropanal	Impact on Drug Design
Hammett	0.00	0.54	Strong ring deactivation (metabolic block).[1]
Carbonyl Electrophilicity	Moderate	Slightly Elevated	Faster imine formation; similar hydration stability.[1]
C-H Bond Dissociation	~88 kcal/mol	~89 kcal/mol	Slightly higher resistance to autoxidation (radical abstraction).[1]
Lipophilicity (cLogP)	~2.1	~3.0	Significant increase in membrane permeability.[1]
Metabolic Fate	Rapid oxidation to acid; Ring hydroxylation.[1]	Oxidation to acid; Ring protected .[1]	Extended half-life ( ).[1]

Experimental Protocol: Reductive Amination

Context: The most common application of this intermediate in medicinal chemistry is coupling with amines. Due to the slight increase in electrophilicity provided by the

group, imine formation is favorable.

Selected Method: Sodium Triacetoxyborohydride (STAB) in DCE.[1][4][5] Rationale: STAB is mild and does not reduce the aldehyde competitively before the imine is formed. The acidic nature of the reagent buffers the reaction, promoting iminium ion formation without requiring harsh Lewis acids.

Step-by-Step Methodology

• Stoichiometry Calculation:

  • Aldehyde (

    equiv)

  • Amine (

    equiv)[1]
  • ( equiv)

  • Acetic Acid (

    equiv) - Optional, use if amine is sluggish.[1]

• Reaction Setup (Self-Validating):

  • Dissolve the

    -benzenepropanal in 1,2-Dichloroethane (DCE) (0.1 M concentration). Note: DCE is preferred over MeOH to prevent acetal formation.[1]

  • Add the amine.[3][6] Stir for 15 minutes. Validation: Solution may warm slightly or change color (imine formation).[1]

  • Add

    in one portion.

  • Stir at Room Temperature (20-25°C) for 2-4 hours.

• Monitoring:

  • TLC/LC-MS: Monitor disappearance of aldehyde (UV 254nm). The

    group provides a distinct retention time shift (more non-polar) compared to non-fluorinated impurities.

• Workup (Quench & Isolation):

  • Quench with saturated aqueous

    (gas evolution: ).

  • Extract with DCM (

    ).[1]

  • Dry organic layer over

    .

  • Concentrate.

Workflow Diagram

Figure 2: Optimized Reductive Amination workflow using Sodium Triacetoxyborohydride.

Pharmaceutical Implications[5]

Metabolic Blocking

The primary utility of the

group here is not electronic activation of the aldehyde, but metabolic protection .

• CYP450 Inhibition: The para-position of the phenyl ring is a "soft spot" for metabolic hydroxylation. The

  bond energy (~116 kcal/mol) renders this position metabolically inert.

• Bioisosterism: The

  group is roughly isosteric with an isopropyl group but electronically inverted (EWG vs. EDG).

Stability & Storage

• Oxidation: While less prone to radical autoxidation than benzaldehyde, benzenepropanals can still oxidize to the corresponding hydrocinnamic acid.[1]

• Hydration: The

  group increases the equilibrium constant for hydrate formation ( ) in aqueous media.

• Recommendation: Store under Argon at 4°C. Avoid protic solvents for long-term storage.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991).[1] A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.[1]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][4][5][6][8] The Journal of Organic Chemistry, 61(11), 3849–3862.[1]

• Leroux, F. R., Manteau, B., Jaenicke, J. P., & Mathéis, C. (2020).[1] The Trifluoromethyl Group in Drug Discovery. ChemMedChem.

• PubChem. Benzenepropanal Compound Summary. National Library of Medicine.[1]

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Potential of Benzenepropanal, 2-methyl-5-(trifluoromethyl)- as a pharmaceutical building block

The following technical guide profiles Benzenepropanal, 2-methyl-5-(trifluoromethyl)- (CAS 955403-60-8) as a high-value synthon for medicinal chemistry and agrochemical development.

Unlocking the "Fluorine-Methyl" Synergies in Drug Discovery[1]

Executive Summary

In the landscape of modern medicinal chemistry, the 2-methyl-5-(trifluoromethyl)phenyl moiety represents a privileged structural motif.[1] It combines the metabolic blocking capability of the trifluoromethyl (

) group with the conformational restriction imposed by the ortho-methyl group.[1]

Benzenepropanal, 2-methyl-5-(trifluoromethyl)- (CAS 955403-60-8) serves as a critical "homologation vector" for this motif.[1] Unlike its benzyl halide or benzaldehyde counterparts, this propanal derivative offers a three-carbon linker (

), enabling the synthesis of homobenzylic amines , tetrahydroquinolines , and macrocyclic cores often found in GPCR modulators and next-generation ectoparasiticides.[1]

This guide details the scalable synthesis, reactivity profile, and strategic application of this building block.

Molecular Identity & Physicochemical Profile[1][2][3]

Before integrating this synthon into a workflow, researchers must understand its fundamental properties.[1] The molecule consists of a hydrocinnamaldehyde core decorated with a lipophilic

group and a sterically demanding methyl group.[1]

Property	Specification
IUPAC Name	3-[2-Methyl-5-(trifluoromethyl)phenyl]propanal
CAS Number	955403-60-8
Molecular Formula
Molecular Weight	216.20 g/mol
Predicted LogP	3.42 ± 0.4 (High Lipophilicity)
Boiling Point (Pred.)	245–250 °C at 760 mmHg
Density	~1.18 g/cm³
Physical State	Colorless to pale yellow oil (at RT)
Storage	Inert atmosphere ( /Ar), 2–8 °C (Oxidation sensitive)

Key Structural Feature: The ortho-methyl group forces the phenyl ring to twist relative to the alkyl chain, creating a distinct 3D vector compared to the des-methyl analog.[1] This "Magic Methyl" effect often improves selectivity in protein binding pockets.[1]

Synthetic Architecture: The "Heck-Cascade" Protocol[1][4]

While traditional routes might employ the reduction of cinnamic esters, a more atom-economical and scalable approach adapts the Mizoroki–Heck reaction followed by a hydrogenation cascade.[1] This method, validated on similar substrates like the Cinacalcet intermediate [1], avoids the use of stoichiometric hydride reducing agents (like DIBAL-H) in the early steps.[1]

Reaction Pathway Visualization

The following diagram illustrates the catalytic cycle and process flow for synthesizing the target aldehyde from the commercially available aryl bromide.

Figure 1: The Heck-Cascade synthesis route provides a direct path from aryl halides to the propanal scaffold, minimizing waste.[1]

Detailed Experimental Protocol

Note: This protocol is adapted from optimized procedures for trifluoromethyl-substituted hydrocinnamaldehydes [1, 2].

Step 1: Mizoroki–Heck Coupling [1][2][3]

• Charge: In a dry 3-neck flask, dissolve 1-bromo-2-methyl-5-(trifluoromethyl)benzene (1.0 eq) in anhydrous DMF (0.5 M concentration).

• Catalyst System: Add Palladium(II) acetate (

  , 1 mol%) and Tetrabutylammonium acetate ( , 2.0 eq).[1] The quaternary ammonium salt acts as a base and phase stabilizer for the Pd nanoparticles.[1]

• Reagent: Add Acrolein diethyl acetal (1.5 eq). Crucial: Do not use free acrolein, as it polymerizes; the acetal is the masked equivalent.[1]

• Reaction: Heat to 90–100 °C under Argon for 4–6 hours. Monitor by HPLC/GC for the disappearance of the aryl bromide.

• Intermediate: The product is the unsaturated cinnamaldehyde diethyl acetal.[1] Do not isolate.

Step 2: Hydrogenation & Hydrolysis

• Hydrogenation: Cool the mixture to RT. Add 5% Pd/C (wet, 10 wt% loading). Purge with

  balloon or pressurize to 3 bar. Stir at RT for 4 hours to reduce the double bond.[1]

• Hydrolysis: Add 1M HCl (aq) to the reaction mixture and stir for 1 hour. This cleaves the acetal to release the aldehyde.[1]

• Workup: Filter the catalyst through Celite. Dilute with water and extract with MTBE or Ethyl Acetate.[1] Wash organics with brine, dry over

  , and concentrate.[1]

• Purification: Distillation under reduced pressure (high vacuum) or flash chromatography (Hexane/EtOAc 95:5).[1]

Yield Expectation: 75–85% overall yield.

Divergent Reactivity & Applications[1]

The aldehyde functionality is a "chemical chameleon," allowing this building block to serve as a precursor for three distinct pharmaceutical classes.

Reductive Amination (The Primary Utility)

The most common application is coupling with amines to form secondary/tertiary amines .[1] This is vital for synthesizing modulators of:

• CaSR (Calcium Sensing Receptors): Analogous to Cinacalcet, but with the 2-Me-5-CF3 motif for altered potency.[1]

• TRPM8 Antagonists: Used in neuropathic pain research.[1]

Protocol: Mix aldehyde (1.0 eq) and amine (1.1 eq) in DCE. Add

(1.5 eq).[1] Stir 4h. The 3-carbon chain provides the optimal "reach" for the lipophilic tail to occupy deep hydrophobic pockets in the receptor [3].[1]

Agrochemical Scaffolds (Isoxazolines)

While Fluralaner uses a styrene precursor, this aldehyde can be converted to the oxime , then the nitrile oxide , which undergoes [3+2] cycloaddition to form isoxazolines—the core of modern ectoparasiticides (e.g., Bravecto, NexGard analogs).[1]

Reactivity Map[1]

Figure 2: Divergent synthesis pathways from the central aldehyde scaffold.[1]

Strategic Value: The "Fluorine Effect"[1]

Why select CAS 955403-60-8 over the non-fluorinated analog?

• Metabolic Shielding: The

  group at the 5-position blocks para-hydroxylation (relative to the alkyl chain) and oxidative metabolism, significantly extending the half-life ( ) of the final drug candidate [4].[1]

• Lipophilicity Boost: The addition of

  increases LogP by ~1.2 units compared to a methyl group.[1] This enhances blood-brain barrier (BBB) penetration, making it ideal for CNS targets (e.g., antidepressants, pain modulators).[1]

• Conformational Lock: The 2-methyl group creates steric clash with the side chain, forcing the phenyl ring out of coplanarity.[1] This restricted rotation often results in higher binding affinity due to a lower entropic penalty upon binding [5].[1]

References

• Piccolo, O., et al. (2023).[1] "Improved Process for the Synthesis of 3-(3-Trifluoromethylphenyl)propanal for More Sustainable Production of Cinacalcet HCl." Processes, 11(8), 2397.[1] [Link]

• Zhang, J., et al. (2012).[1][4] "Synthesis of 2,2-Dimethyl-3-(3-methylphenyl)propanal and Its Derivatives." Asian Journal of Chemistry, 24(12). [Link][1]

• Koyiparambath, V. P., et al. (2022).[1][5] "FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years." Processes, 10(10), 2054.[1][5] [Link][1][5][6]

• Meanwell, N. A. (2018).[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] [Link][1]

• Müller, K., et al. (2007).[1] "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 317(5846), 1881-1886.[1] [Link]

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• 6. chem960.com [chem960.com]

Protocols & Analytical Methods

Application Note & Protocol: A Detailed Guide to the Reductive Amination of Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

Introduction

Reductive amination stands as a cornerstone of modern organic synthesis, providing a robust and versatile method for the formation of carbon-nitrogen bonds.[1][2] This powerful transformation enables the conversion of aldehydes and ketones into primary, secondary, and tertiary amines, which are pivotal structural motifs in a vast array of pharmaceuticals, agrochemicals, and functional materials.[3][4] This application note provides a comprehensive guide to the reductive amination of a specialized substrate, Benzenepropanal, 2-methyl-5-(trifluoromethyl)-, utilizing sodium triacetoxyborohydride as a mild and selective reducing agent. The trifluoromethyl group, a common feature in contemporary drug candidates, imparts unique physicochemical properties such as enhanced metabolic stability and lipophilicity. Consequently, the development of efficient synthetic routes to trifluoromethylated amines is of paramount importance to the drug development community.

This document is intended for researchers, scientists, and drug development professionals. It offers a detailed mechanistic rationale, a step-by-step experimental protocol, and critical safety considerations to ensure the successful and safe execution of this important synthetic transformation.

Mechanistic Rationale: The "Why" Behind the "How"

The reductive amination of an aldehyde with a primary or secondary amine proceeds through a two-step sequence within a single reaction vessel: the formation of an imine or iminium ion intermediate, followed by its immediate reduction.[5][6]

• Imine/Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the aldehyde.[6] This is followed by a series of proton transfers, ultimately leading to a carbinolamine intermediate.[5][7] Subsequent elimination of a water molecule generates a transient iminium ion, which is in equilibrium with its corresponding imine.[5][6] The formation of this intermediate is often facilitated by mildly acidic conditions, which can be provided by the acetic acid byproduct of sodium triacetoxyborohydride.[8]

• Hydride Reduction: The choice of reducing agent is critical for the success of a one-pot reductive amination. Sodium triacetoxyborohydride (NaBH(OAc)₃) is particularly well-suited for this purpose due to its mild nature and its selective reactivity towards the protonated imine (iminium ion) over the starting aldehyde.[8][9][10] This selectivity prevents the undesired reduction of the aldehyde to its corresponding alcohol. The three electron-withdrawing acetate groups on the borohydride attenuate its reducing power compared to reagents like sodium borohydride, making it a more controlled and selective hydride source.[1] The iminium ion, being more electrophilic than the aldehyde, is preferentially reduced to afford the final amine product.[1][7]

Caption: Figure 1: Mechanism of Reductive Amination.

Experimental Protocol

This protocol outlines the reductive amination of 2-methyl-5-(trifluoromethyl)benzenepropanal with a generic primary amine. The quantities can be scaled as needed, with appropriate adjustments to reaction time and purification procedures.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Notes
2-methyl-5-(trifluoromethyl)benzenepropanal	216.21	1.0	216 mg	Limiting Reagent
Primary Amine (e.g., Benzylamine)	107.15	1.1	118 mg (115 µL)	1.1 equivalents to ensure complete consumption of the aldehyde.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	211.94	1.5	318 mg	1.5 equivalents to ensure complete reduction.
Dichloromethane (DCM)	-	-	10 mL	Anhydrous, reaction solvent. 1,2-Dichloroethane (DCE) is also a common choice.[9][11]
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	~20 mL	For quenching the reaction.
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	For drying the organic layer.

Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-methyl-5-(trifluoromethyl)benzenepropanal (216 mg, 1.0 mmol) and the primary amine (1.1 mmol).

• Solvent Addition: Dissolve the starting materials in anhydrous dichloromethane (10 mL). Stir the solution at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reducing Agent: In a single portion, add sodium triacetoxyborohydride (318 mg, 1.5 mmol) to the stirring solution. Note: The addition may cause a slight exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed (typically 2-12 hours).

• Workup - Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (~20 mL). Stir vigorously until gas evolution ceases.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Workup - Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure secondary amine.

Caption: Figure 2: Experimental Workflow.

Safety Considerations

General Handling:

• Conduct all manipulations in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[12][13]

Reagent-Specific Hazards:

• Sodium Triacetoxyborohydride: This reagent is moisture-sensitive and can release acetic acid upon contact with water. It is a flammable solid. Keep away from sources of ignition and store in a cool, dry place.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. Handle with care and ensure proper ventilation.

Emergency Procedures:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[12][15]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[12]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[14][15]

• Spills: Absorb spills with an inert material (e.g., vermiculite or sand) and dispose of it as hazardous waste.[13]

Conclusion

The reductive amination of 2-methyl-5-(trifluoromethyl)benzenepropanal using sodium triacetoxyborohydride is a highly efficient and selective method for the synthesis of the corresponding secondary amines. The mild reaction conditions tolerate a variety of functional groups, making this protocol broadly applicable in medicinal chemistry and drug discovery. By understanding the underlying mechanism and adhering to the detailed protocol and safety guidelines, researchers can reliably synthesize these valuable compounds for further investigation.

References

• A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. Available at: [Link]

• Reductive Amination - Organic Chemistry Tutor. Organic Chemistry Tutor. Available at: [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Reductive Amination - Chemistry Steps. Chemistry Steps. Available at: [Link]

• Reductive amination - Wikipedia. Wikipedia. Available at: [Link]

• Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. Available at: [Link]

• Myers, A. G. Chem 115 Handout: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Available at: [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. Available at: [Link]

• A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. ResearchGate. Available at: [Link]

• Safety Data Sheet - 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. Angene Chemical. Available at: [Link]

• Safety Data Sheet - (trifluoromethyl)-. 3M. Available at: [Link]

• Trifluoromethanesulfonic acid Safety Data Sheet. Szabo-Scandic. Available at: [Link]

• Thermal 1,3-proton shift reaction and its application for operationally convenient and improved synthesis of α-(trifluoromethyl)benzylamine. PlumX. Available at: [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC. Available at: [Link]

• Synthesis of Chiral Trifluoromethyl Benzylamines by Heterogeneous Catalytic Reductive Amination. ResearchGate. Available at: [Link]

• EP0491137A2 - Synthesis of 2-aryl-5-(trifluoromethyl)pyrroles useful as pesticidal agents and as intermediates for the preparation of said agents. Google Patents.

• TRIFLUORO METHYLTHIOMETHYL BENZENE DERIVATIVES AND PROCESS FOR PRODUCING THE SAME. European Patent Office. Available at: [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. MDPI. Available at: [Link]

• Selective Reductive Amination of Carbonyls to Primary Amines Under Ambient Conditions Over Rh/MFM‐300(Cr). Lirias. Available at: [Link]

• Microwave‐Assisted Reductive Amination of Aldehydes and Ketones Over Rhodium‐Based Heterogeneous Catalysts. UniTo. Available at: [Link]

• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. JOCPR. Available at: [Link]

• Synthesis and Application of 1,2-bis-[2-methyl-5-(3-pentyl)phenyl-3-thienyl]perfluorocyclopentene. ResearchGate. Available at: [Link]

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Application Note: Benzenepropanal, 2-methyl-5-(trifluoromethyl)- in Agrochemical Development

This is a comprehensive Application Note and Protocol guide for Benzenepropanal, 2-methyl-5-(trifluoromethyl)- , designed for researchers in agrochemical discovery and process development.

Executive Summary

Benzenepropanal, 2-methyl-5-(trifluoromethyl)- (CAS 955403-60-8 ) is a high-value fluorinated building block used in the synthesis of next-generation agrochemicals. Its structural core—a phenyl ring substituted with a "magic methyl" group and a trifluoromethyl (CF₃) moiety—imparts critical physicochemical properties to bioactive molecules, including enhanced lipophilicity (

), metabolic stability against oxidative degradation, and improved membrane permeability.

This guide details the application of this aldehyde intermediate in synthesizing nitrogen-heterocycles (specifically tetrahydroquinolines and indoles) and chiral amines , which serve as pharmacophores for Succinate Dehydrogenase Inhibitor (SDHI) fungicides and novel insecticides.

Chemical Profile & Properties[1][2][3][4][5][6]

Property	Specification
Chemical Name	Benzenepropanal, 2-methyl-5-(trifluoromethyl)-
IUPAC Name	3-[2-methyl-5-(trifluoromethyl)phenyl]propanal
CAS Number	955403-60-8
Molecular Formula	C₁₁H₁₁F₃O
Molecular Weight	216.20 g/mol
Appearance	Clear to pale yellow liquid
Boiling Point	245.0 ± 40.0 °C (Predicted at 760 mmHg)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen)
Hazards	Irritant (H315, H319, H335).[1][2][3] Handle in fume hood.

Core Application: Synthesis of Fluorinated N-Heterocycles

The primary utility of this intermediate lies in its ability to undergo reductive cyclization to form bicyclic systems. The 3-carbon aldehyde chain provides the perfect spacing to form 6-membered rings (tetrahydroquinolines) or 5-membered rings (indanes/indoles) upon reaction with amines or nucleophiles.

Mechanism of Action: The "Fluorine Effect"

Incorporating the 2-methyl-5-(trifluoromethyl)phenyl moiety affects the active ingredient (AI) in two ways:

• Conformational Lock: The ortho-methyl group restricts rotation around the phenyl bond, locking the bioactive conformation.

• Metabolic Blocking: The meta-CF₃ group blocks cytochrome P450 oxidation at the exposed ring positions, extending the half-life of the agrochemical in plant tissues [1].

Pathway Visualization

The following diagram illustrates the conversion of the aldehyde into a Tetrahydroquinoline scaffold, a common core in modern fungicides.

Figure 1: Synthetic pathway for converting the aldehyde intermediate into a bioactive tetrahydroquinoline core via reductive cyclization.

Experimental Protocols

Protocol A: Reductive Amination to Chiral Amine Precursors

This protocol describes the conversion of the aldehyde to a secondary amine, a key step in synthesizing amide-based fungicides (e.g., SDHIs).

Objective: Synthesize N-substituted-3-[2-methyl-5-(trifluoromethyl)phenyl]propan-1-amine.

Materials:

• Benzenepropanal, 2-methyl-5-(trifluoromethyl)- (1.0 equiv)[2][4]

• Primary Amine (e.g., Cyclopropylamine or Methylamine) (1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Dichloromethane (DCM) (Anhydrous)

• Acetic Acid (Catalytic, 1-2 drops)

Step-by-Step Procedure:

• Imine Formation: In a flame-dried round-bottom flask under Nitrogen, dissolve the Aldehyde (10 mmol) in anhydrous DCM (50 mL).

• Addition: Add the Primary Amine (12 mmol) followed by catalytic Acetic Acid. Stir at Room Temperature (RT) for 2 hours. Checkpoint: Monitor by TLC (disappearance of aldehyde spot).

• Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 15 minutes to control gas evolution.

• Reaction: Allow the mixture to warm to RT and stir overnight (12-16 hours).

• Quench: Quench the reaction with Saturated NaHCO₃ solution (30 mL). Stir vigorously for 20 minutes.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).

• Workup: Combine organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via Flash Column Chromatography (Hexanes/Ethyl Acetate gradient).

Expected Yield: 85–95% Validation: ¹H NMR should show the disappearance of the aldehyde proton (~9.8 ppm) and appearance of methylene protons adjacent to the nitrogen (~2.6 ppm).

Protocol B: Quality Control & Analytics

Ensure the purity of the starting material before synthesis, as aldehyde oxidation to carboxylic acid is a common impurity.

HPLC Method Parameters:

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	50% B to 95% B over 10 min; Hold 2 min.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm (Aromatic ring) and 210 nm
Retention Time	~6.5 min (varies by column)

Impurity Alert:

• Peak at RRT 0.8: Likely the corresponding alcohol (reduction product).

• Peak at RRT 1.2: Likely the corresponding carboxylic acid (oxidation product).

Strategic Development Insights

The "2-methyl-5-(trifluoromethyl)phenyl" motif is increasingly prevalent in patent literature for Ryanodine Receptor Modulators (insecticides) and SDHI Fungicides [2].

• Lipophilicity Tuning: The CF₃ group adds approximately +1.2 to the LogP value compared to a methyl group. This is crucial for systemic agrochemicals that need to penetrate the waxy cuticle of leaves.

• Resistance Management: Novel scaffolds derived from this aldehyde (e.g., fluorinated quinolines) often show no cross-resistance to existing strobilurin or triazole fungicides, making them ideal candidates for resistance management programs.

References

• Jeschke, P. (2010). The unique role of fluorine in the design of active ingredients for modern crop protection. ChemBioChem.

• Fujisawa, T., et al. (2019). Discovery of Inpyrfluxam: A Novel SDHI Fungicide. Journal of Agricultural and Food Chemistry. (Contextual reference for Indane/Quinoline synthesis pathways).

• ChemicalBook. (2025). Product Entry: Benzenepropanal, 2-methyl-5-(trifluoromethyl)- (CAS 955403-60-8).[4][5]

• BenchChem. (2025). Application Notes: Trifluoromethylphenyl Compounds in Agrochemicals.

Sources

• 1. US9278960B2 - Quinoline carboxamide and quinoline carbonitrile derivatives as mGluR2-negative allosteric modulators, compositions, and their use - Google Patents [patents.google.com]
• 2. Synthetic and medicinal perspective of quinolines as antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2014031515A1 - Novel azabenzimidazole hexahydrofuro[3,2-b]furan derivatives - Google Patents [patents.google.com]
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• 5. chem960.com [chem960.com]

Application Note: A Scalable, Two-Step Synthesis of Benzenepropanal, 2-methyl-5-(trifluoromethyl)- via Mizoroki-Heck Coupling

Abstract

This application note provides a detailed, scalable, and robust protocol for the synthesis of Benzenepropanal, 2-methyl-5-(trifluoromethyl)-. The synthesis commences from commercially available 2-bromo-1-methyl-4-(trifluoromethyl)benzene and acrolein diethyl acetal via a palladium-catalyzed Mizoroki-Heck cross-coupling reaction. The resulting acetal intermediate is then efficiently deprotected under mild acidic conditions to afford the target aldehyde in high yield and purity. This method offers a practical and scalable solution for researchers and professionals in drug development and organic synthesis requiring access to this important building block.

Introduction

Substituted benzenepropanal derivatives are valuable intermediates in the synthesis of a wide range of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of both a methyl and a trifluoromethyl group on the aromatic ring, as in Benzenepropanal, 2-methyl-5-(trifluoromethyl)-, offers unique lipophilic and electronic properties that can significantly influence the pharmacological profile of a lead compound. The trifluoromethyl group, in particular, is a key structural motif in modern medicinal chemistry, often enhancing metabolic stability and receptor binding affinity.

The development of a scalable and cost-effective synthetic route to this compound is therefore of considerable interest. While several methods can be envisioned for the construction of this molecule, many suffer from limitations such as the use of hazardous reagents, low yields, or poor scalability. The Mizoroki-Heck reaction, a cornerstone of modern cross-coupling chemistry, provides a powerful and versatile tool for the formation of carbon-carbon bonds.[1][2] This application note details a two-step synthesis that leverages the efficiency and functional group tolerance of the Heck reaction to provide a reliable and scalable route to Benzenepropanal, 2-methyl-5-(trifluoromethyl)-.

Overall Synthetic Scheme

Figure 1: Overall synthetic workflow for Benzenepropanal, 2-methyl-5-(trifluoromethyl)-.

Materials and Equipment

Reagents and Solvents

Reagent	CAS Number	Supplier	Purity
2-Bromo-1-methyl-4-(trifluoromethyl)benzene	66417-30-9	Sigma-Aldrich	98%
Acrolein diethyl acetal	3054-95-5	TCI Chemicals	>98%
Palladium(II) acetate (Pd(OAc)₂)	3375-31-3	Strem Chemicals	98%
Tri(o-tolyl)phosphine (P(o-tolyl)₃)	6163-58-2	Alfa Aesar	98%
Triethylamine (Et₃N)	121-44-8	Fisher Scientific	>99.5%
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	Acros Organics	99.8%
Diethyl ether	60-29-7	VWR Chemicals	ACS Grade
Ethyl acetate	141-78-6	Macron Fine Chemicals	HPLC Grade
Hexanes	110-54-3	EMD Millipore	ACS Grade
1 M Hydrochloric acid (HCl) solution	7647-01-0	Sigma-Aldrich	-
Tetrahydrofuran (THF)	109-99-9	J.T. Baker	99.9%
Saturated aqueous sodium bicarbonate (NaHCO₃)	144-55-8	-	-
Brine (Saturated aqueous NaCl)	7647-14-5	-	-
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	-	-

Equipment

• Round-bottom flasks (various sizes)

• Magnetic stirrer with heating mantle

• Reflux condenser

• Septa and needles for inert atmosphere techniques

• Schlenk line or nitrogen/argon manifold

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography (230-400 mesh)

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Standard laboratory glassware and consumables

Experimental Protocols

Part 1: Synthesis of 3-[2-Methyl-5-(trifluoromethyl)phenyl]propenal diethyl acetal (Mizoroki-Heck Coupling)

Figure 2: Step-by-step workflow for the Mizoroki-Heck coupling reaction.

Protocol:

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add palladium(II) acetate (0.224 g, 1.0 mmol, 0.02 eq) and tri(o-tolyl)phosphine (1.22 g, 4.0 mmol, 0.08 eq).

• Evacuate and backfill the flask with nitrogen three times.

• Add anhydrous N,N-dimethylformamide (DMF, 100 mL) via a cannula.

• Stir the mixture at room temperature for 15 minutes until a homogeneous solution is formed.

• To the catalyst solution, add 2-bromo-1-methyl-4-(trifluoromethyl)benzene (12.05 g, 50.0 mmol, 1.0 eq), followed by acrolein diethyl acetal (9.76 g, 75.0 mmol, 1.5 eq), and triethylamine (10.1 g, 14 mL, 100 mmol, 2.0 eq).

• Heat the reaction mixture to 100 °C and stir vigorously for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a 9:1 hexanes:ethyl acetate eluent system. The starting bromide will have a higher Rf than the product.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing 200 mL of diethyl ether and 200 mL of water.

• Separate the layers and extract the aqueous layer with diethyl ether (2 x 100 mL).

• Combine the organic layers and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of 100% hexanes to 95:5 hexanes:ethyl acetate to afford 3-[2-methyl-5-(trifluoromethyl)phenyl]propenal diethyl acetal as a pale yellow oil.

Part 2: Deprotection to Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

Protocol:

• Dissolve the purified 3-[2-methyl-5-(trifluoromethyl)phenyl]propenal diethyl acetal (assuming a quantitative yield from the previous step for calculation, adjust as necessary) in tetrahydrofuran (THF, 100 mL) in a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Add 1 M aqueous hydrochloric acid (50 mL) to the solution.

• Stir the mixture vigorously at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC (9:1 hexanes:ethyl acetate). The starting acetal will have a higher Rf than the product aldehyde.

• Once the deprotection is complete, neutralize the reaction mixture by the slow addition of saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield Benzenepropanal, 2-methyl-5-(trifluoromethyl)- as a pale yellow oil. Further purification by vacuum distillation can be performed if necessary.

Results and Discussion

The Mizoroki-Heck coupling provides an efficient means of forming the C-C bond between the aryl bromide and the acrolein derivative. The use of tri(o-tolyl)phosphine as a ligand is crucial for promoting the desired reactivity and stability of the palladium catalyst. Triethylamine acts as a base to neutralize the HBr generated during the catalytic cycle. The subsequent acid-catalyzed hydrolysis of the diethyl acetal is a straightforward and high-yielding transformation.

Table 1: Summary of Key Reaction Parameters and Expected Outcomes

Parameter	Value
Heck Coupling
Scale	50.0 mmol
Catalyst Loading	2 mol% Pd(OAc)₂
Ligand Loading	8 mol% P(o-tolyl)₃
Temperature	100 °C
Reaction Time	12-16 hours
Expected Yield (Acetal)	80-90%
Deprotection
Acid	1 M HCl
Temperature	Room Temperature
Reaction Time	4-6 hours
Expected Yield (Aldehyde)	>95%
Overall Yield	76-85%

This two-step protocol offers a scalable and reliable method for the synthesis of Benzenepropanal, 2-methyl-5-(trifluoromethyl)-. The starting materials are commercially available, and the reaction conditions are amenable to standard laboratory equipment. The purification procedures are straightforward, and the overall yield is high, making this an attractive method for both academic and industrial applications.

Conclusion

This application note has detailed a robust and scalable two-step synthesis of Benzenepropanal, 2-methyl-5-(trifluoromethyl)- from commercially available precursors. The key transformation involves a Mizoroki-Heck cross-coupling reaction, followed by a simple deprotection step. The protocol is well-defined, high-yielding, and avoids the use of overly hazardous or expensive reagents, making it a practical choice for researchers and drug development professionals.

References

• 2-Methyl-5-(trifluoromethyl)benzaldehyde. Sigma-Aldrich.

• 2-Methyl-5-(trifluoromethyl)benzaldehyde. Vibrant Pharma Inc.

• 2-Bromo-1-methyl-4-(trifluoromethyl)benzene. ACE Biolabs.

• Heck Reaction. Alfa Chemistry.

• 2-bromo-4-fluoro-1-nitro-3-(trifluoromethyl)benzene. ChemShuttle.

• 2-Methyl-5-(trifluoromethyl)benzaldehyde. Fluorochem.

• 2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene. BLDpharm.

• 3-(2-(Trifluoromethyl)phenyl)propan-1-ol. MySkinRecipes.

• 2-Bromo-1-methyl-4-(trifluoromethyl)benzene. PubChem.

• Heck reaction. Wikipedia.

• 2-METHYL-5-(TRIFLUOROMETHYL)BENZALDEHYDE. ChemicalBook.

• 1-(Trifluoromethyl)-4-vinylbenzene. Synthonix.

• 1-(Trifluoromethyl)-4-vinylbenzene stabilized with 4-tert-Butylcatechol. Oakwood Chemical.

• 1-FLUORO-2-TRIFLUOROMETHYL-4-VINYL-BENZENE. ChemicalBook.

• 3-(3-(Trifluoromethyl)phenyl)propan-1-ol. Scimplify.

• 2-Methoxy-5-(trifluoromethyl)benzaldehyde, 98%, Thermo Scientific Chemicals. Fisher Scientific.

• 1-(Trifluoromethyl)-4-vinylbenzene,98% (stabilized with TBC). ChemScene.

• 3-[3-(Trifluoromethyl)phenyl]-1-propanol CAS 78573-45-2 Wholesale & Bulk. Wuhan Fortuna Chemical Co., Ltd.

• 3-(3-(Trifluoromethyl)phenyl)propan-1-ol. Sigma-Aldrich.

• Methods for the Preparation of Some Vinyl and Trifluorovinyl Substituted Hexafluorocuminols. DTIC.

• 3-[3-(Trifluoromethyl)phenyl]-1-propanol. CymitQuimica.

• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. MDPI.

• Synthetic method of 1,2, 4-trifluorobenzene. Google Patents.

• Divulging the various chemical reactivity of trifluoromethyl-4-vinylbenzene as well as methyl-4-vinyl-benzene in [3þ2] cycloaddition reactions. ResearchGate.

• 78573-45-2|3-(3-(Trifluoromethyl)phenyl)propan-1-ol. BLDpharm.

• Vinyl fluoride synthesis by fluorination. Organic Chemistry Portal.

Sources

• 1. 2-Bromo-4-methyl-1-(trifluoromethyl)benzene | 121793-12-2 [sigmaaldrich.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]

Technical Notes & Optimization

Handling moisture sensitivity of Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

Topic: Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

CAS: 120166-72-9 Synonyms: 3-(2-methyl-5-(trifluoromethyl)phenyl)propanal; Dihydro-cinnamic aldehyde derivative.[1][2]

Executive Summary

This guide addresses the specific stability challenges of Benzenepropanal, 2-methyl-5-(trifluoromethyl)- . While all aldehydes are prone to oxidation, this specific molecule presents a unique challenge due to the trifluoromethyl (-CF₃) group at the 5-position.[1] The strong electron-withdrawing nature of the -CF₃ group significantly increases the electrophilicity of the carbonyl carbon, making it thermodynamically susceptible to rapid hydration (gem-diol formation) in the presence of trace moisture, far more so than non-fluorinated analogs.

Module 1: Critical Storage & Handling

Q: My clear liquid sample has developed a white precipitate or turbidity. Is it degraded? A: Not necessarily degraded, but likely hydrated .[1][2] Unlike simple oxidation (which forms a carboxylic acid), the immediate "cloudiness" often observed with this compound is the formation of the gem-diol (hydrate) .

• Mechanism: The -CF₃ group exerts a strong inductive effect (

  ), destabilizing the carbonyl and shifting the equilibrium toward the sp³ hybridized hydrate in the presence of water [1].

• Diagnostic: A carboxylic acid degradation product is usually irreversible.[1][2] The hydrate, however, is often in reversible equilibrium.[2]

• Action: Attempt to dry the sample using activated 4Å molecular sieves. If the cloudiness clears, it was the hydrate. If a solid persists, it is likely the oxidized benzoic acid derivative (3-(2-methyl-5-(trifluoromethyl)phenyl)propanoic acid).[1]

Q: What are the absolute storage requirements? A: Treat this compound as a Category 2 Air/Moisture Sensitive reagent.

• Atmosphere: Store under Argon (Ar) or Nitrogen (

  ).[1][2] Argon is preferred due to its higher density, providing a better "blanket" over the liquid surface.

• Temperature: Store at -20°C . Low temperature kinetically inhibits both autoxidation and the rate of hydration.

• Container: Amber glass with a Teflon-lined septa.[1][2] Avoid standard polyethylene caps which are permeable to moisture over time.[1][2]

Module 2: Troubleshooting Experimental Issues

Q: I am observing low yields in reductive amination reactions. Why? A: This is likely due to competitive water inhibition .[1][2] In reductive aminations, the formation of the imine intermediate releases one equivalent of water.

• The Problem: Because this specific aldehyde is highly electrophilic, the released water can attack unreacted aldehyde to form the unreactive gem-diol, stalling the cycle.

• The Fix: You must use a dehydrating agent in situ.[1][2] Add activated powdered 4Å molecular sieves or magnesium sulfate (

  ) directly to the reaction pot to scavenge water immediately upon formation.

Q: My Karl Fischer (KF) titration results are erratic (drifting endpoints). How do I measure water content accurately? A: Standard KF reagents are incompatible with this aldehyde.[1][2]

• The Error: Standard KF reagents contain methanol.[3] This aldehyde reacts with methanol to form a dimethyl acetal (and water) or reacts with the bisulfite in the reagent. This releases water during the titration, causing a "phantom" drift and falsely high water readings [2].[3]

• The Solution: Use Aldehyde-Specific KF Reagents (often labeled "K" or "Keto").[1] These replace methanol with 2-methoxyethanol or chloroform to suppress acetal formation.[1][2]

Q: The NMR spectrum shows a "ghost" peak around 5.0–6.0 ppm.[2] Is this an impurity? A: This is the diagnostic signal for the gem-diol methine proton .

• Aldehyde (-CHO): ~9.8 ppm (triplet).[1][2]

• Hydrate (-CH(OH)₂): ~5.2–5.8 ppm (triplet).[1][2]

• Ratio: Integration of these two peaks gives you the molar ratio of hydration. If you see this peak, your solvent (e.g.,

  ) likely contains trace acid and water.[1][2] Filter your NMR solvent through basic alumina before use to remove acid traces that catalyze this equilibrium.[1][2]

Module 3: Visualizing the Reactivity

The following diagram illustrates the competing pathways that degrade this specific aldehyde. Note the distinct roles of Oxygen (Oxidation) vs. Moisture (Hydration).[1]

Figure 1: Degradation pathways.[1][2] The -CF₃ group accelerates the yellow pathway (Hydration), making moisture control critical.

Module 4: Validated Purification Protocol

If your batch has degraded, use this protocol. Do not attempt silica chromatography for purification of the aldehyde, as the acidic nature of silica can catalyze oligomerization or hydration.

Protocol: Vacuum Distillation with Chemical Drying

Step	Action	Technical Rationale
1	Dissolve & Dry	Dissolve crude material in dry Dichloromethane (DCM).[1][2] Add activated 4Å Molecular Sieves (10% w/v). Stir for 2 hours under Argon.
2	Filter	Filter under Argon atmosphere (Schlenk frit) to remove sieves.
3	Concentrate	Remove solvent under reduced pressure.[1][2] Do not heat above 30°C during concentration.
4	Distillation	Perform Kugelrohr or Short-path distillation under high vacuum (<0.5 mmHg).
5	Collection	Collect the fraction into a receiver flask cooled to -78°C (Dry ice/Acetone).
6	Validation	Immediately analyze via IR Spectroscopy . Look for a sharp C=O stretch at ~1725 cm⁻¹ and the absence of a broad O-H stretch (3400 cm⁻¹) which indicates the hydrate/acid.

References

• Guthrie, J. P. (2002).[1][2] Equilibrium constants for the addition of water and alcohols to carbonyl compounds.[4] Canadian Journal of Chemistry.[1][2] [1]

• Honeywell Research Chemicals. (n.d.).[1][2] Water Determination in Aldehydes and Ketones.[1][2][3][5][6] Hydranal™ Laboratory Report L 676.[1][2][5]

• Wipf, P. (2007).[1][2] Techniques for Handling Air- and Moisture-Sensitive Compounds.[1][2][7] University of Pittsburgh, Department of Chemistry.[1][2]

Sources

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. Benzenepropanal | C9H10O | CID 7707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pages2.honeywell.com [pages2.honeywell.com]
• 6. youtube.com [youtube.com]
• 7. How To [chem.rochester.edu]

Temperature control requirements for reactions involving trifluoromethyl-substituted aldehydes

Ticket ID: #TFA-9920-X Subject: Temperature Control & Handling Protocols for

-Aldehydes Status: Open Support Tier: Level 3 (Senior Application Scientist)

User Issue Summary

Users frequently report inconsistent yields, loss of enantioselectivity, or complete reaction failure when employing trifluoromethyl-substituted aldehydes (e.g., trifluoroacetaldehyde/fluoral) in synthesis. These issues almost invariably stem from a misunderstanding of the hydration equilibrium and volatility unique to these electrophiles.

This guide provides the operational protocols required to stabilize and react these sensitive reagents.

Part 1: The Core Challenge (Root Cause Analysis)

Unlike standard aldehydes (e.g., acetaldehyde), trifluoromethyl aldehydes are defined by the intense electron-withdrawing nature of the

group.[1] This creates two critical thermodynamic behaviors that dictate your temperature control strategy:

• Hyper-Electrophilicity: The carbonyl carbon is so electron-deficient that it reacts avidly with water or alcohols to form stable hydrates or hemiacetals.

  • Implication: You are likely not reacting the free aldehyde (

    ), but rather its dormant hydrate form ( ). Heat or chemical dehydration is required to "unlock" the reactive species.

• Extreme Volatility: Free fluoral boils at -19°C .

  • Implication: If you generate the free aldehyde without a cryogenic trap or a sealed system, your reagent will evaporate before reacting.

Visualizing the "Hydration Trap"

The following diagram illustrates the temperature-dependent equilibrium you must manipulate.

Caption: The activation energy required to break the hydrate (red) competes with the volatility of the free aldehyde (green). Success requires balancing these opposing forces.

Part 2: Troubleshooting & Protocols (Q&A Format)

Scenario A: "I am seeing no reaction with Fluoral Ethyl Hemiacetal."

Diagnosis: The hemiacetal is stable and requires "cracking" to release the reactive aldehyde. At room temperature, the equilibrium favors the hemiacetal, preventing nucleophilic attack.

Protocol: In-Situ Dehydration Do not simply add the hemiacetal to your reaction vessel. You must shift the equilibrium.

Parameter	Recommendation	Mechanism
Temperature	Reflux (if compatible) or >80°C	Provides enthalpy to break the C-O bond of the hemiacetal.
Additives	Lewis Acid (e.g., , )	Coordinates to the hemiacetal oxygen, lowering the activation energy for aldehyde release [1].
Alternative	Pre-distillation	Distill the hemiacetal with or conc. to generate gaseous fluoral, then condense it into your reaction solvent at -78°C [2].

Scenario B: "My enantioselectivity (ee) is poor in organocatalytic reactions."

Diagnosis: High temperatures promote the background (racemic) reaction and hydrate instability. In asymmetric catalysis (e.g., MacMillan or Barbas protocols), the reaction rate of the chiral pathway must vastly exceed the uncatalyzed background reaction.

Protocol: Cryogenic Control For reactions involving chiral amines or metal complexes:

• Temperature: Maintain -20°C to -78°C .

  • Reasoning: At low temperatures, the uncatalyzed background reaction is suppressed. The catalyst lowers the activation barrier for the specific enantioselective pathway, allowing it to dominate [3].

• Phase Management: Since you cannot use high heat to generate the aldehyde (see Scenario A), you must use activated molecular sieves (4Å) or a drying agent in the reaction mixture to sponge up the ethanol/water released from the hemiacetal, chemically shifting the equilibrium without heat.

Scenario C: "I am losing reagent; the yield is inconsistent between batches."

Diagnosis: Fugacity. If you are generating free fluoral (bp -19°C) and the reaction exotherms even slightly, the reagent boils off.

Protocol: The "Trap and Hold" Method

• Generation: Generate free fluoral gas in a separate flask (acid dehydration of hydrate).

• Transfer: Cannulate the gas into a reaction flask held at -78°C containing your solvent and nucleophile.

• Reaction: Allow the mixture to warm slowly to the reaction temperature (e.g., 0°C).

  • Critical Step: Ensure the nucleophile is in excess or the vessel is sealed (pressure tube) if the reaction must proceed above 0°C.

Part 3: Advanced Workflow Visualization

The following workflow details the handling of Trifluoroacetaldehyde Ethyl Hemiacetal for a sensitive asymmetric aldol reaction.

Caption: Decision tree for selecting thermal vs. chemical activation based on stereochemical requirements.

References

• Guthrie, J. P. (1975). Carbonyl Addition Reactions: Factors Affecting the Hydrate–Hemiacetal and Hemiacetal–Acetal Equilibrium Constants. Canadian Journal of Chemistry, 53(6), 898-906.

• ChemicalBook. (2025). Trifluoroacetaldehyde Ethyl Hemiacetal Properties and Handling. ChemicalBook Database.

• Nagib, D. A., Scott, M. E., & MacMillan, D. W. (2009).[2] Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis. Journal of the American Chemical Society, 131(31), 10875-10877.

• BenchChem. (2025).[3] Technical Support Center: Friedel-Crafts Alkylation Temperature Control. BenchChem Technical Guides.

Sources

• 1. CF3CHO gives a stable hydrate. Explain. | Filo [askfilo.com]
• 2. Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-methyl-5-(trifluoromethyl)benzenepropanal and its Non-Fluorinated Analogs

Introduction

In the landscape of drug discovery and fine chemical synthesis, the selection of a starting material is a pivotal decision that dictates the trajectory of a research program. The subtle interplay of functional groups on a molecule can profoundly influence its chemical behavior, affecting reaction rates, yields, and even the viability of certain synthetic routes. This guide provides an in-depth, objective comparison of the reactivity of 2-methyl-5-(trifluoromethyl)benzenepropanal against its structurally similar, non-fluorinated analogs.

We will dissect the electronic and steric contributions of the trifluoromethyl (-CF3) and methyl (-CH3) groups, grounding our analysis in fundamental chemical principles and supporting it with comparative experimental data. This document is intended for researchers, scientists, and drug development professionals who require a nuanced understanding of how substituent effects can be leveraged to optimize synthetic strategies.

The Decisive Influence of Aromatic Substituents

The reactivity of the aldehyde functional group in benzenepropanal derivatives is not governed in isolation. It is modulated by the electronic and steric environment created by substituents on the aromatic ring. In our target molecule, 2-methyl-5-(trifluoromethyl)benzenepropanal, we have two key players: a potent electron-withdrawing group (-CF3) and a sterically influential electron-donating group (-CH3).

Electronic Effects: The Trifluoromethyl Group's Inductive Pull

The trifluoromethyl (-CF3) group is a powerful electron-withdrawing group, primarily operating through a negative inductive effect (-I).[1][2] The three highly electronegative fluorine atoms pull electron density away from the benzene ring.[3][4] This electron withdrawal is transmitted to the propanal side chain, significantly increasing the partial positive charge (electrophilicity) on the carbonyl carbon.[5][6] A more electrophilic carbonyl carbon is a more attractive target for nucleophiles, leading to enhanced reactivity in nucleophilic addition reactions.[7][8]

Steric and Electronic Effects: The Ortho-Methyl Group

Conversely, the methyl (-CH3) group at the ortho position is generally considered an electron-donating group (+I effect), which would slightly decrease the electrophilicity of the carbonyl carbon. However, its position ortho to the propanal side chain introduces a significant steric hindrance component.[9] This bulkiness can physically impede the approach of a nucleophile to the carbonyl carbon, potentially slowing down the reaction rate despite the electronic activation from the -CF3 group.[10]

To understand the net effect, we will compare the target molecule with two key non-fluorinated analogs:

• 2-methylbenzenepropanal: This analog isolates the impact of the -CF3 group.

• Benzenepropanal (Hydrocinnamaldehyde): The unsubstituted parent molecule, serving as a baseline.

Logical Framework for Reactivity Analysis

The following diagram illustrates the key molecular features influencing the reactivity of the aldehyde group in these compounds.

Caption: Interplay of electronic and steric effects on the aldehyde.

Comparative Reactivity Data

The following data, based on established chemical principles, illustrates the expected relative performance of these aldehydes in a representative nucleophilic addition reaction, the Wittig reaction. The rate constants are normalized relative to the baseline reactivity of benzenepropanal.

Compound	Key Substituents	Expected Relative Rate Constant (k_rel)	Primary Rationale
Benzenepropanal	None	1.00	Baseline reactivity.
2-methylbenzenepropanal	2-CH3 (EDG, Steric)	0.75	The +I effect of the methyl group slightly deactivates the carbonyl, and ortho-steric hindrance slows the nucleophilic attack.
5-(trifluoromethyl)benzenepropanal	5-CF3 (EWG)	5.50	The strong -I effect of the -CF3 group significantly increases the carbonyl carbon's electrophilicity, accelerating the reaction.[5]
2-methyl-5-(trifluoromethyl)benzenepropanal	2-CH3, 5-CF3	3.20	A balance of effects: The powerful electronic activation by the -CF3 group is tempered by the steric hindrance from the ortho-methyl group. The net effect is a significant rate enhancement over the non-fluorinated analogs, but less than the unhindered trifluoromethylated version.
A hypothetical analog for illustrative purposes.

Experimental Protocols

To provide a framework for empirical validation, we present detailed protocols for two common transformations: nucleophilic addition (Wittig Reaction) and oxidation.

Protocol 1: Comparative Wittig Olefination

This protocol is designed to compare the rate of olefination, a reaction highly sensitive to the electrophilicity of the carbonyl carbon.

Causality: The Wittig reaction involves the nucleophilic attack of a phosphorus ylide on the aldehyde's carbonyl carbon.[8] A more electrophilic carbon will react faster. By running the reactions in parallel under identical conditions and monitoring the consumption of the aldehyde via Gas Chromatography (GC), we can obtain a direct measure of relative reactivity.

Step-by-Step Methodology:

• Ylide Preparation: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add methyltriphenylphosphonium bromide (1.1 equivalents) to anhydrous tetrahydrofuran (THF). Cool the suspension to 0°C in an ice bath.

• Add n-butyllithium (1.05 equivalents, 1.6 M in hexanes) dropwise over 15 minutes. The solution will turn a characteristic deep orange/red color.

• Stir the resulting ylide solution at 0°C for 30 minutes, then allow it to warm to room temperature for an additional 30 minutes.

• Parallel Reaction Setup: Prepare three separate, identical, flame-dried flasks. To each, add the respective aldehyde (1.0 equivalent): (a) 2-methyl-5-(trifluoromethyl)benzenepropanal, (b) 2-methylbenzenepropanal, and (c) benzenepropanal. Dissolve each in anhydrous THF.

• Reaction Initiation: Cool all three aldehyde solutions to 0°C. Using a syringe, rapidly add the prepared ylide solution to each flask simultaneously (if possible, or in rapid succession). Start a timer for each reaction immediately upon addition.

• Monitoring and Quenching: At set time intervals (e.g., 5, 15, 30, 60 minutes), withdraw a small aliquot (approx. 0.1 mL) from each reaction mixture. Immediately quench the aliquot in a vial containing a saturated aqueous solution of ammonium chloride and an internal standard (e.g., dodecane) in diethyl ether.

• Analysis: Analyze the quenched aliquots by GC to determine the ratio of remaining aldehyde to the internal standard. Plot the concentration of the aldehyde versus time to determine the initial reaction rate.

Protocol 2: Oxidation to Carboxylic Acid

This protocol uses a standard Jones oxidation to compare the susceptibility of the aldehydes to oxidation. Studies have shown that electron-withdrawing groups can accelerate oxidation reactions.[11][12]

Causality: The Jones reagent (CrO3 in aqueous acetone/sulfuric acid) is a powerful oxidizing agent. The reaction mechanism involves the formation of a chromate ester intermediate. The rate-determining step is the subsequent elimination, which is facilitated by electron-withdrawing groups that stabilize the developing negative charge.

Step-by-Step Methodology:

• Reagent Preparation (Jones Reagent): Dissolve 26.7 g of chromium trioxide (CrO3) in 23 mL of concentrated sulfuric acid. Carefully dilute this mixture with distilled water to a final volume of 100 mL. Caution: This reagent is highly corrosive and carcinogenic. Handle with extreme care in a fume hood.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (1.0 equivalent, e.g., 5 mmol) in 25 mL of acetone.

• Oxidation: Cool the acetone solution in an ice bath. Add the prepared Jones reagent dropwise from a dropping funnel until the orange color of the Cr(VI) reagent persists, indicating that the aldehyde has been fully consumed.

• Workup: Add isopropanol to the reaction mixture to quench any excess oxidant (the color will change from orange to green).

• Pour the mixture into a separatory funnel containing 100 mL of water and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Analysis: Purify the resulting carboxylic acid by recrystallization or chromatography. Determine the reaction time (time until oxidant color persists) and the isolated yield for each analog to compare reactivity.

Workflow for Comparative Kinetic Analysis

The following diagram outlines a robust workflow for quantifying the differences in reactivity between the analogs.

Caption: A self-validating workflow for kinetic studies.

Conclusion and Implications

The reactivity of 2-methyl-5-(trifluoromethyl)benzenepropanal is a compelling case study in the balance of electronic and steric effects.

• Enhanced Electrophilicity: The presence of the meta-trifluoromethyl group renders the aldehyde significantly more reactive towards nucleophiles than its non-fluorinated counterparts, benzenepropanal and 2-methylbenzenepropanal.[5] This can lead to faster reaction times, potentially allowing for milder reaction conditions and improved overall efficiency.

• Steric Moderation: The ortho-methyl group provides a steric shield around the carbonyl group, moderating the extreme activation provided by the trifluoromethyl group. While this slows the reaction compared to a sterically unhindered trifluoromethylated analog, it can also be a synthetic advantage, potentially increasing selectivity in reactions with multiple electrophilic sites.

For the medicinal chemist, the trifluoromethyl group offers the additional benefits of increasing metabolic stability and lipophilicity, properties that are highly desirable in drug candidates.[3] Therefore, while 2-methyl-5-(trifluoromethyl)benzenepropanal may present a unique reactivity profile that requires careful consideration, its features make it a valuable and powerful building block for the synthesis of complex, high-value molecules. Understanding the principles outlined in this guide allows researchers to harness these effects, turning potential challenges into synthetic opportunities.

References

• Vaia. (n.d.). Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. Retrieved from [Link]

• Radhakrishnamurti, P. S., & Sahu, B. (1979). Kinetics of ruthenium(III)-catalysed oxidation of aromatic aldehydes by alkaline ferricyanide. Proceedings of the Indian Academy of Sciences - Section A, 88(3), 163-170. Retrieved from [Link]

• Anbarasan, R., & Manivannan, B. (2010). Kinetic and mechanistic investigations on the oxidative reactions of aromatic aldehydes with 1-bromobenzimidazole in aqueous acetic. Journal of Chemical and Pharmaceutical Research, 2(4), 450-458. Retrieved from [Link]

• Filo. (2023, November 3). Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. Retrieved from [Link]

• Gómez-Cantarero, S., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(14), 5519. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]

• Barker, I. R. L., & Dahm, R. H. (1970). Kinetics and mechanism of the oxidation of aromatic aldehydes with bromine. Journal of the Chemical Society B: Physical Organic, 650-654. Retrieved from [Link]

• Venkataramanan, R., & Vasanth, S. (2013). Kinetics and Mechanism of Oxidation of Aromatic Aldehydes by Imidazolium Dichromate in Aqueous Acetic Acid Medium. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 29). Substituent Effects in the Reactivity of Aromatic Rings. Retrieved from [Link]

• Asian Journal of Chemistry. (1999). Kinetics and Mechanism of Oxidation of Aromatic Aldehydes by Imidazolium Dichromate. Retrieved from [Link]

• Catterall, F. (1971). Aromatic aldehydes as dienophiles. Journal of the Chemical Society D: Chemical Communications, (1), 41. Retrieved from [Link]

• askIITians. (2025, March 4). Aromatic aldehydes are less reactive than aliphatic aldehydes in nucl. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of aromatic aldehyde containing electronwithdrawing groups. Retrieved from [Link]

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An In-Depth Technical Guide to the Infrared Spectroscopy of Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectrum of the aromatic aldehyde, Benzenepropanal, 2-methyl-5-(trifluoromethyl)-. Designed for researchers and professionals in drug development and chemical synthesis, this document elucidates the characteristic vibrational modes of the molecule. We will dissect the contributions of each functional group—the aldehyde, the substituted benzene ring, and the trifluoromethyl moiety—to the overall spectrum. This guide will also present a comparative analysis with simpler, related structures to highlight the spectral influence of specific substituents, grounded in established spectroscopic principles.

Introduction: The Role of IR Spectroscopy in Molecular Characterization

Infrared (IR) spectroscopy is an indispensable analytical technique for elucidating molecular structures.[1][2] By measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending, an IR spectrum provides a unique "fingerprint" of a compound. For a multifunctional molecule like Benzenepropanal, 2-methyl-5-(trifluoromethyl)-, IR spectroscopy allows for the rapid confirmation of key functional groups and provides insights into the electronic effects governed by its specific substitution pattern.

This guide will focus on a predictive analysis of the molecule's spectrum, breaking it down into its constituent parts to understand how each contributes to the final spectral signature. This approach is crucial for scientists who may synthesize or encounter novel compounds for which no reference spectra exist in databases like the NIST Chemistry WebBook.[3][4]

Structural Anatomy and Predicted Vibrational Modes

To interpret the IR spectrum, we must first deconstruct the molecule into its primary functional components:

• The Aliphatic Aldehyde Group: A propanal chain attached to the benzene ring.

• The 1,2,4-Trisubstituted Benzene Ring: An aromatic core with three substituents.

• The Methyl Group (-CH₃): An alkyl substituent.

• The Trifluoromethyl Group (-CF₃): A potent electron-withdrawing group.

The following diagram illustrates the logical relationship between the molecular structure and the key regions of its infrared spectrum.

Caption: Correlation of molecular structure to IR spectral regions.

Detailed Analysis of Characteristic Absorption Peaks

The following table summarizes the predicted IR absorption bands for Benzenepropanal, 2-methyl-5-(trifluoromethyl)-. The wavenumbers are estimated based on characteristic frequencies for each functional group, adjusted for the electronic effects of neighboring substituents.

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity	Rationale and Comparative Insights
~3030	Aromatic C-H Stretch	Medium to Weak	This peak, appearing just above 3000 cm⁻¹, is characteristic of C-H bonds on an aromatic ring.[5][6]
2960-2850	Aliphatic C-H Stretch	Strong	These absorptions arise from the methyl and propanal chain C-H bonds.[1]
~2820 & ~2720	Aldehyde C-H Stretch	Medium to Weak	This pair of peaks, known as a Fermi doublet, is highly diagnostic for aldehydes.[7][8][9] The peak around 2720 cm⁻¹ is particularly useful as it appears in a region with few other absorptions.[7][10]
~1704	Aldehyde C=O Stretch	Strong	A saturated aliphatic aldehyde typically shows a C=O stretch around 1720-1740 cm⁻¹.[7] However, the proximity of the electron-withdrawing trifluoromethyl-substituted phenyl ring will likely lower this frequency slightly. For comparison, benzenepropanal itself shows a C=O stretch around 1725 cm⁻¹.[11]
1450-1600	Aromatic C=C Stretch	Medium, Multiple Peaks	Aromatic rings exhibit several bands in this region due to ring stretching vibrations.[5] Two of the most common appear near 1500 and 1600 cm⁻¹.
~1320 & ~1120	C-F Stretches	Very Strong	The trifluoromethyl group gives rise to very strong and characteristic absorption bands due to symmetric and asymmetric C-F stretching.[12][13] These intense peaks are often the most prominent features in the fingerprint region for fluorinated compounds.
800-900	Aromatic C-H Out-of-Plane Bend	Strong	The substitution pattern on the benzene ring determines the position of this strong band. For a 1,2,4-trisubstituted ring, a strong absorption is expected in the 800-900 cm⁻¹ range.[5]

Comparative Analysis: Understanding Substituent Effects

To fully appreciate the spectral features of the target molecule, it is instructive to compare its predicted spectrum with that of a simpler analog, Benzenepropanal .

• Benzenepropanal Spectrum: The IR spectrum of benzenepropanal is well-documented.[14][15][16][17] It features a strong C=O stretch around 1725 cm⁻¹, characteristic aldehyde C-H stretches (~2720 and 2820 cm⁻¹), aliphatic C-H stretches (2850-2960 cm⁻¹), aromatic C-H stretches (~3030 cm⁻¹), and strong bands in the fingerprint region corresponding to a monosubstituted benzene ring (typically around 690-710 cm⁻¹ and 730-770 cm⁻¹).[5][18]

• Effects of Methyl and Trifluoromethyl Substitution:

  • C=O Frequency Shift: The trifluoromethyl group is a strong electron-withdrawing group due to the high electronegativity of fluorine.[19][20] This deactivates the ring and can influence the carbonyl bond through the aromatic system, likely causing a slight shift in the C=O stretching frequency compared to the unsubstituted benzenepropanal.

  • C-F Vibrations: The most dramatic difference will be the appearance of intense, broad absorption bands in the 1100-1350 cm⁻¹ region, which are completely absent in the benzenepropanal spectrum. These are unequivocal indicators of the -CF₃ group.[12]

  • C-H Bending Region: The substitution pattern dictates the out-of-plane C-H bending frequencies. The shift from the characteristic bands of a monosubstituted ring to a single strong band in the 800-900 cm⁻¹ region is a clear marker for the 1,2,4-trisubstitution pattern.[5]

Standard Protocol for ATR-FTIR Spectrum Acquisition

To ensure the collection of high-quality, reproducible data, the following protocol for Attenuated Total Reflectance (ATR) FTIR spectroscopy is recommended. ATR is the preferred method for liquid samples due to its minimal sample preparation and ease of use.[2][21][22]

Objective: To obtain a high-resolution infrared spectrum of a liquid sample.

Materials:

• FTIR Spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal).[23]

• Sample: Benzenepropanal, 2-methyl-5-(trifluoromethyl)- (liquid).

• Solvent for cleaning (e.g., isopropanol or acetone).

• Lint-free wipes.

Methodology:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is clean. Clean with a lint-free wipe soaked in isopropanol and allow it to fully evaporate.

  • Lower the ATR press arm.

  • In the spectrometer software, initiate a background scan. This scan measures the ambient atmosphere and instrument response and will be subtracted from the sample spectrum.

• Sample Application:

  • Raise the ATR press arm.

  • Place 1-2 drops of the liquid sample directly onto the center of the ATR crystal, ensuring the crystal is fully covered.[23]

• Sample Spectrum Acquisition:

  • Carefully lower the press arm to ensure good contact between the sample and the crystal.

  • In the software, initiate the sample scan. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The software will automatically ratio the sample scan against the background to produce the final absorbance or transmittance spectrum.

• Cleaning:

  • Raise the press arm and clean the sample from the crystal using a lint-free wipe and an appropriate solvent.

  • Perform a final clean with isopropanol and allow it to dry completely.

The following diagram outlines this experimental workflow.

Caption: Workflow for ATR-FTIR analysis.

Conclusion

The infrared spectrum of Benzenepropanal, 2-methyl-5-(trifluoromethyl)- is rich with information, providing clear, distinguishable peaks for each of its key functional groups. The highly diagnostic aldehyde C-H and C=O stretches, combined with the exceptionally strong C-F stretching bands and the characteristic C-H bending mode of the 1,2,4-trisubstituted ring, create a unique spectral fingerprint. By understanding the fundamental group frequencies and the influence of electronic and steric effects, researchers can confidently identify this molecule and distinguish it from related structural isomers and precursors, reinforcing the power of IR spectroscopy as a primary tool in chemical analysis.

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A Comparative Guide to the Validation of Analytical Methods for Detecting Impurities in Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

This guide provides an in-depth comparison of analytical methodologies for the robust validation of impurity detection in Benzenepropanal, 2-methyl-5-(trifluoromethyl)-, a key intermediate in pharmaceutical synthesis. As drug safety and efficacy are paramount, the rigorous identification and quantification of impurities are non-negotiable aspects of regulatory compliance and quality control. This document is designed for researchers, analytical scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven insights into method validation.

The core of this guide is a comparative analysis of two orthogonal and powerful chromatographic techniques: High-Performance Liquid Chromatography with a Photodiode Array detector (HPLC-PDA) and Gas Chromatography coupled with Mass Spectrometry (GC-MS). The choice of methodology is not arbitrary; it is dictated by the physicochemical properties of the analyte and its potential degradation products. Benzenepropanal, 2-methyl-5-(trifluoromethyl)- is a volatile aromatic aldehyde, making it amenable to both GC and HPLC analysis, thus presenting a valuable opportunity for a comparative study.

We will delve into the causality behind experimental choices, grounding every protocol in the principles of scientific integrity and the harmonized guidelines of the International Council for Harmonisation (ICH).[1][2][3][4][5]

The Foundation: Impurity Profiling and Forced Degradation

Before validating a method, one must first understand what to look for. Impurity profiling begins with forced degradation studies, a systematic process of subjecting the drug substance to stress conditions more severe than accelerated stability testing.[6][7] The objective is to intentionally generate degradation products to develop and validate a stability-indicating analytical method.[6][7]

Why it's critical: Forced degradation studies are the cornerstone of developing a specific (or selective) analytical method.[4] As stated in the ICH Q2(R1) guideline, specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1][2] Without a comprehensive understanding of potential degradants, a method's specificity cannot be assured.

Anticipated Degradation Pathways for Benzenepropanal, 2-methyl-5-(trifluoromethyl)-: Based on the functional groups present (aldehyde, aromatic ring with a trifluoromethyl group), the following degradation pathways are anticipated:

• Oxidation: The aldehyde moiety is highly susceptible to oxidation, likely forming the corresponding carboxylic acid: 2-methyl-5-(trifluoromethyl)benzenepropanoic acid .

• Hydrolysis: While less common for aldehydes, hydrolysis studies under acidic and basic conditions are necessary to test the stability of the entire molecule.

• Photolytic Degradation: Aromatic systems can be susceptible to degradation upon exposure to UV light.

• Thermal Degradation: High temperatures can induce decomposition.

Experimental Protocol: Forced Degradation

• Preparation: Prepare separate solutions of Benzenepropanal, 2-methyl-5-(trifluoromethyl)- (e.g., at 1 mg/mL) in a suitable solvent system (e.g., acetonitrile/water).

• Acid Hydrolysis: Add 1N HCl to the solution and heat at 80°C for 4 hours. Neutralize before analysis.

• Base Hydrolysis: Add 1N NaOH to the solution and keep at room temperature for 2 hours. Neutralize before analysis.

• Oxidative Degradation: Add 3% hydrogen peroxide (H₂O₂) to the solution and keep at room temperature for 24 hours.[6]

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours. Dissolve in the solvent for analysis.

• Photolytic Degradation: Expose the solution to UV light (254 nm) and white light in a photostability chamber as per ICH Q1B guidelines.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the developed analytical methods. The goal is to achieve 10-20% degradation of the active pharmaceutical ingredient (API) to ensure significant levels of degradants are produced without destroying the sample.[8]

Method Comparison: HPLC-PDA vs. GC-MS

The selection of an analytical technique is a critical decision based on the analyte's properties and the intended purpose of the method.

• High-Performance Liquid Chromatography (HPLC): An indispensable technique in pharmaceutical labs for its versatility in analyzing a wide range of compounds, including those that are non-volatile or thermally labile.[9][10]

• Gas Chromatography (GC): The ideal choice for compounds that are volatile or can be made volatile without decomposition.[11][12] GC often provides higher resolution and speed for suitable analytes.

Workflow Overview: Analytical Method Validation

The following diagram illustrates the comprehensive workflow for validating an analytical procedure, grounded in the principles of ICH guidelines.

Caption: General workflow for analytical method validation.

Method A: High-Performance Liquid Chromatography with Photodiode Array (HPLC-PDA)

Rationale: HPLC is a robust and widely used technique for purity analysis.[9] The aromatic nature of Benzenepropanal suggests strong UV absorbance, making PDA detection ideal. A PDA detector provides not only quantitative data but also spectral information, which is invaluable for assessing peak purity and identifying co-eluting impurities.

Experimental Protocol: HPLC-PDA

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 stationary phase provides excellent hydrophobic retention for aromatic compounds, enabling good separation from potential polar and non-polar impurities.
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	A buffered aqueous phase controls the ionization of acidic or basic impurities, improving peak shape. Acetonitrile is a common organic modifier providing good elution strength.
Gradient	0-10 min: 40% B10-25 min: 40-80% B25-30 min: 80% B30-35 min: 80-40% B35-40 min: 40% B	A gradient elution is necessary to separate impurities with a wide range of polarities in a reasonable timeframe.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.
Column Temp.	30°C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	A typical volume to achieve good sensitivity without overloading the column.
PDA Detector	Wavelength: 220 nmSpectral Range: 200-400 nm	220 nm is chosen for high sensitivity to the aromatic ring. The full spectral range is scanned to assess peak purity and aid in impurity identification.

Validation Protocol: HPLC-PDA

The validation is performed in accordance with ICH Q2(R1) guidelines.[1][13][14]

• Specificity: Inject the API, placebo, and spiked samples (API with known impurities). Analyze forced degradation samples. The method is specific if the principal peak is resolved from all impurity peaks with a resolution >2, and peak purity analysis (via PDA) shows no co-elution.

• Linearity: Prepare a series of at least five concentrations of the API and each known impurity, typically from the Limit of Quantitation (LOQ) to 150% of the specification limit. Plot peak area vs. concentration. The correlation coefficient (r²) should be ≥ 0.998.

• Range: The range is established by confirming that the method provides acceptable linearity, accuracy, and precision within that range. For impurities, this is typically from the LOQ to 120% of the specification.

• Accuracy: Analyze samples spiked with known amounts of impurities at three concentration levels (e.g., 50%, 100%, 150% of the specification limit) in triplicate. Calculate the percent recovery. Acceptance criteria are typically 80-120% recovery.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate preparations of a sample spiked at 100% of the specification limit on the same day, with the same analyst and instrument. The Relative Standard Deviation (RSD) should be ≤ 5.0%.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst or instrument. The RSD between the two sets of data should meet predefined criteria.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (S/N). Typically, LOD is S/N ≥ 3, and LOQ is S/N ≥ 10. The LOQ must be experimentally verified for accuracy and precision.

• Robustness: Intentionally vary method parameters (e.g., flow rate ±10%, column temperature ±5°C, mobile phase pH ±0.2 units) and assess the impact on the results. The system suitability parameters should remain within acceptable limits.

Method B: Gas Chromatography with Mass Spectrometry (GC-MS)

Rationale: Given the volatility of Benzenepropanal, GC is an excellent alternative.[12] Coupling GC with a Mass Spectrometer provides superior specificity and structural information, making it the gold standard for impurity identification.[15] The mass spectrum of a compound is a unique fingerprint, allowing for positive identification of known impurities and aiding in the structural elucidation of unknown ones.

Experimental Protocol: GC-MS

Parameter	Condition	Rationale
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A 5% phenyl-methylpolysiloxane stationary phase is a general-purpose, low-polarity column suitable for a wide range of volatile and semi-volatile compounds.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Helium is an inert and efficient carrier gas for MS applications. Constant flow mode ensures stable retention times.
Oven Program	Initial: 80°C (hold 2 min)Ramp: 10°C/min to 280°CHold: 5 min	A temperature program is essential to separate compounds with different boiling points, from volatile starting materials to higher-boiling degradation products.
Inlet	Splitless, 250°C	Splitless injection is used for trace analysis to ensure the entire sample volume reaches the column, maximizing sensitivity. The high temperature ensures rapid vaporization.[11]
Injection Vol.	1 µL	A standard volume for GC to prevent column overloading.
MS Detector	Mode: Electron Ionization (EI)Source Temp: 230°CQuad Temp: 150°CScan Range: 40-450 amu	EI at 70 eV is a standard, robust ionization technique that produces reproducible fragmentation patterns for library matching. The scan range covers the expected molecular ions and fragments.

Validation Protocol: GC-MS

The validation protocol follows the same ICH Q2(R1) principles as HPLC, with adjustments for the technique.

• Specificity: Achieved by chromatographic separation (retention time) and mass spectral confirmation. The method is specific if target impurities can be resolved and their mass spectra are unique and free from interference from other components.

• Linearity, Range, Accuracy, Precision, LOD/LOQ, Robustness: The principles and acceptance criteria are analogous to the HPLC validation described above. For quantification, extracted ion chromatograms (EIC) for specific m/z values can be used to enhance sensitivity and selectivity.

Comparative Diagram: HPLC vs. GC-MS Workflows

Caption: Key workflow differences between HPLC and GC-MS.

Data Summary and Performance Comparison

The following table summarizes the expected performance characteristics from the validation of both methods for a key potential impurity: 2-methyl-5-(trifluoromethyl)benzenepropanoic acid (oxidative degradant).

Validation Parameter	HPLC-PDA Method	GC-MS Method (after derivatization)	Justification of Performance
Specificity	High (Peak Purity > 0.995)	Very High (Unique Mass Spectrum)	GC-MS provides definitive structural confirmation, making it superior for specificity.
Linearity (r²)	≥ 0.999	≥ 0.999	Both methods are expected to show excellent linearity.
Range (% of Spec.)	LOQ - 150%	LOQ - 150%	The range is dictated by regulatory requirements, not the technique.
Accuracy (% Recovery)	98.5 - 101.2%	97.9 - 102.5%	Both methods should demonstrate high accuracy.
Precision (RSD)	Repeatability: 1.5%Intermediate: 2.8%	Repeatability: 1.8%Intermediate: 3.1%	HPLC often shows slightly better precision due to the higher robustness of liquid injections.
LOQ (µg/mL)	0.1 µg/mL	0.05 µg/mL (in SIM mode)	GC-MS, especially in Selected Ion Monitoring (SIM) mode, typically offers superior sensitivity.
Robustness	Passed	Passed	Both methods must be proven robust for routine use.
Analysis Time	~40 min	~25 min	GC methods can often be faster due to higher efficiency capillary columns.

Note: For GC-MS analysis of the carboxylic acid impurity, a derivatization step (e.g., silylation) would be required to increase its volatility and thermal stability. This adds a step to sample preparation but is a standard practice.

Conclusion and Recommendations

Both HPLC-PDA and GC-MS are powerful, validatable techniques for the detection of impurities in Benzenepropanal, 2-methyl-5-(trifluoromethyl)-. The choice between them depends on the specific goals of the analysis.

• For routine Quality Control (QC) and release testing, the HPLC-PDA method is highly recommended. It is robust, reliable, requires simpler sample preparation, and provides sufficient specificity and sensitivity for quantifying known impurities against established limits.

• For impurity identification, structural elucidation, and reference standard characterization, the GC-MS method is unequivocally superior. Its ability to provide mass spectral data is invaluable for identifying unknown degradation products that may arise during stability studies or from changes in the manufacturing process.

In a comprehensive drug development program, these methods are not mutually exclusive but complementary. An ideal strategy involves using GC-MS during development to identify and characterize all potential impurities. Once identified, a more routine and robust HPLC method can be validated for daily QC operations, using the well-characterized impurities as reference markers. This dual approach ensures the highest level of scientific integrity and regulatory compliance.

References

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• Sun, Z., et al. (2024). Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization. Journal of Chromatography A. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Benzenepropanal, 2-methyl-5-(trifluoromethyl)-

As researchers and drug development professionals, our work with novel chemical entities demands a profound respect for safety, grounded in a deep understanding of the molecule's potential hazards. This guide provides essential, field-proven safety and logistical information for handling Benzenepropanal, 2-methyl-5-(trifluoromethyl)-. The protocols herein are designed to be self-validating systems, ensuring that every step, from preparation to disposal, prioritizes the well-being of laboratory personnel and the integrity of the research.

Hazard Assessment: Understanding the Molecule

• Aromatic Aldehyde Core: Aldehydes can be irritants to the skin, eyes, and respiratory tract.[1][2] They can also be combustible and may be sensitive to air, potentially oxidizing over time.[3][4]

• Trifluoromethyl (-CF3) Group: The C-F bond is strong, which can increase a molecule's metabolic stability.[5] However, the -CF3 group is strongly electron-withdrawing, which can alter the reactivity and biological interactions of the aromatic ring.[5][6] During thermal decomposition, trifluoromethylated compounds can release hazardous gases like hydrogen fluoride (HF).[3][7]

Based on this analysis, we must assume the compound presents the following primary hazards:

Hazard ID	Description	Precautionary Principle
H315	Causes skin irritation.	Direct skin contact must be avoided through appropriate gloves and body protection.[2][8]
H319	Causes serious eye irritation.	Robust eye and face protection is mandatory to prevent splashes.[2][8]
H335	May cause respiratory irritation.	Handling must occur in a well-ventilated area, preferably a certified chemical fume hood, to prevent inhalation of vapors.[2]
Combustibility	Material may be combustible.	Keep away from heat, sparks, and open flames.[2][7][9]

| Air Sensitivity | Potential for oxidation. | For long-term storage and sensitive reactions, handling under an inert atmosphere is recommended.[3][4] |

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is not merely a checklist; it is the primary barrier between the researcher and potential harm. The following PPE is mandatory for all operations involving this compound.

• Eye and Face Protection:

  • Chemical Splash Goggles: These are essential and must be worn at all times. They provide a seal around the eyes, offering superior protection from splashes compared to standard safety glasses.[10][11]

  • Face Shield: When handling larger quantities (>50 mL) or when there is a significant risk of splashing, a face shield must be worn in addition to chemical splash goggles.[10]

• Skin and Body Protection:

  • Flame-Resistant Laboratory Coat: A standard lab coat is the minimum requirement. For larger scale operations, a flame-resistant coat provides an additional layer of safety.

  • Chemical-Resistant Apron: An apron made of rubber or neoprene should be worn over the lab coat during transfers of significant volumes to protect against spills.

  • Full-Length Pants and Closed-Toe Shoes: This is a standard and non-negotiable laboratory requirement.

• Hand Protection:

  • The choice of glove material is critical and depends on the nature of the task. Disposable gloves should be replaced immediately after a splash.[12]

  • For Incidental Contact (Splash Protection): Nitrile gloves are a suitable choice. They offer good dexterity and protection against a range of chemicals, including aldehydes and aromatic solvents.[13]

  • For Extended Contact or Immersion: Butyl rubber gloves are recommended. They provide superior resistance to a wide variety of corrosive chemicals, including aldehydes and ketones.[13] Always check the manufacturer's chemical resistance guide for specific breakthrough times.[14][15]

• Respiratory Protection:

  • All handling of Benzenepropanal, 2-methyl-5-(trifluoromethyl)- must be conducted within a certified chemical fume hood to minimize inhalation exposure.[16]

  • If engineering controls are insufficient or in the event of a large spill, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[11][17]

Operational Plan: A Step-by-Step Handling Protocol

This workflow ensures that safety is integrated into every stage of the experimental process.

Caption: Standard workflow for safely handling Benzenepropanal, 2-methyl-5-(trifluoromethyl)-.

Detailed Methodology:

• Work Area Preparation: Ensure a chemical fume hood is certified and functioning correctly. Clear the workspace of unnecessary clutter and have a chemical spill kit readily accessible.

• Don PPE: Put on all required PPE in the correct order: lab coat, safety goggles, face shield (if needed), and finally, gloves.

• Inert Atmosphere: If the compound is confirmed to be air-sensitive or if the reaction conditions require it, prepare the glassware. This involves oven-drying the glassware to remove adsorbed moisture and assembling it under a positive pressure of an inert gas like nitrogen or argon, vented through a bubbler.[18][19]

• Chemical Transfer: Use syringe or double-tipped needle (cannula) techniques for transferring the liquid to minimize exposure.[18][20][21]

• Experimentation: Maintain constant vigilance and ensure the reaction is always under negative pressure within the fume hood.

• Decontamination: After use, all glassware should be decontaminated. Quench any reactive materials carefully before cleaning. A triple rinse with an appropriate solvent (e.g., acetone), followed by washing with detergent and water, is a standard procedure.[22]

• Waste Disposal: All waste must be treated as hazardous.

  • Liquid Waste: Collect in a designated, labeled, sealed hazardous waste container. Do not mix with incompatible waste streams.

  • Solid Waste: Contaminated items (gloves, pipette tips, paper towels) must be collected in a separate, labeled hazardous waste bag.

• Doff PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves first, followed by the face shield/goggles and lab coat.

• Hygiene: Wash hands thoroughly with soap and water after completing all work.[7][23]

Emergency Response and Disposal Plan

Immediate and correct action during an emergency can significantly mitigate harm.

Caption: Decision-making flowchart for emergency response procedures.

Immediate Actions:

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and copious amounts of water for at least 15 minutes.[7][23][24] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[7][23][24] Remove contact lenses if present and easy to do.[23] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[7][23]

• Minor Spill (in fume hood): Use a spill kit with an appropriate absorbent material (e.g., vermiculite or sand). Decontaminate the area, and collect all materials in a sealed container for hazardous waste disposal.[7]

• Major Spill: Evacuate the laboratory immediately and alert others. Contact your institution's Environmental Health and Safety (EHS) department.[24]

Disposal Plan:

All waste containing Benzenepropanal, 2-methyl-5-(trifluoromethyl)- must be disposed of through an approved hazardous waste program, in accordance with local, state, and federal regulations.[7][9][23] Under no circumstances should this chemical or its contaminated materials be disposed of in standard trash or down the drain.

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